2-Nitro-1-pyridin-4-yl-propane-1,3-diol

Core Science & Biosynthesis

Comprehensive Spectroscopic Characterization of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol: A Technical Guide for Structural Elucidation

Executive Summary

The compound 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol (CAS: 30075-18-4)[1] is a highly versatile synthetic intermediate. Structurally analogous to the amphenicol antibiotic backbone, it substitutes the traditional phenyl or methylsulfonylphenyl ring with a pyridine-4-yl moiety. This modification introduces unique electronic properties and hydrogen-bonding capabilities, making it a critical building block in the development of novel kinase inhibitors, antimicrobial agents, and chiral ligands.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic spectral reporting. Here, we dissect the causality behind the spectroscopic behavior of this molecule. By understanding how the strong electron-withdrawing nitro group and the anisotropic effects of the pyridine ring dictate spectral shifts and fragmentation patterns, researchers can confidently assign stereochemistry and validate structural integrity.

Structural Nuances and Stereochemical Considerations

The synthesis of 2-nitro-1-(pyridin-4-yl)propane-1,3-diol—typically achieved via a Henry (nitroaldol) condensation between pyridine-4-carboxaldehyde and 2-nitroethanol—generates two adjacent stereocenters at C1 and C2[2]. This results in two possible diastereomers: syn (erythro) and anti (threo).

The correct assignment of these diastereomers is paramount for downstream pharmaceutical efficacy. The relative stereochemistry heavily influences the molecule's three-dimensional conformation, which is governed by intramolecular hydrogen bonding between the C1-OH and C3-OH groups. This conformational locking directly impacts the dihedral angle between the C1-H and C2-H protons, which we can quantify using NMR J -coupling constants[3].

Fig 1. Multi-modal spectroscopic workflow for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in structural elucidation, analytical workflows must be self-validating. A protocol is only robust if it inherently flags its own errors.

High-Resolution NMR Acquisition

Causality & Validation: Accurate extraction of J -couplings requires pristine peak shape. Poor magnetic field homogeneity (shimming) will smear multiplets, leading to erroneous stereochemical assignment.

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO- d6​ . The choice of DMSO over CDCl 3​ is deliberate; it disrupts intermolecular aggregation while slowing hydroxyl proton exchange, allowing observation of OH couplings.

• Instrument Setup: Insert the sample into a 400 MHz or higher NMR spectrometer. Tune and match the probe to the exact dielectric constant of the sample.

• Self-Validating Shimming: Execute an automated gradient shim. Acquire a preliminary 1D 1 H scan. Validation Gate: Measure the Full Width at Half Height (FWHH) of the residual DMSO quintet (2.50 ppm). If FWHH > 1.2 Hz, the system must automatically reject the shim map and re-shim. Proceeding with broad lines invalidates the Karplus equation analysis.

• Acquisition: Acquire 1D 1 H (16 scans), 1D 13 C (512 scans), and 2D HSQC/COSY to establish definitive C-H connectivity.

LC-ESI-HRMS Protocol

Causality & Validation: Mass accuracy is highly sensitive to temperature fluctuations in the flight tube of a TOF analyzer.

• Preparation: Dilute the sample to 1 µg/mL in 50:50 Methanol:Water containing 0.1% Formic Acid to promote [M+H] + formation.

• Injection & Ionization: Inject 2 µL onto a C18 column coupled to an ESI-Q-TOF mass spectrometer operating in positive ion mode.

• Self-Validating Mass Correction: Co-infuse a lock-mass calibrant (e.g., Leucine Enkephalin, m/z 556.2771) via a secondary sprayer. Validation Gate: The data acquisition software must dynamically correct the mass axis. If the mass error of the lock-mass exceeds 3 ppm, the system halts the batch, preventing the misidentification of isobaric fragments.

In-Depth Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Signatures

The 1 H NMR spectrum of this compound is governed by severe electronic deshielding. The C2 proton is sandwiched between a strongly electron-withdrawing nitro group (-I and -M effects) and two oxygen-bearing carbons. Consequently, electron density is pulled away from the C2-H bond, drastically reducing local diamagnetic shielding and pushing the signal downfield to ~4.8 ppm[4].

Similarly, the pyridine ring exerts a strong anisotropic effect and inductive pull due to the electronegative nitrogen atom, shifting the ortho protons (H-2', H-6') to ~8.5 ppm.

Stereochemical assignment relies on the J1,2​ coupling constant. Based on established data for analogous nitro-diols[3], the syn diastereomer exhibits a larger coupling ( J≈9.0−9.6 Hz) due to an anti-periplanar arrangement of the C1-H and C2-H protons stabilized by intramolecular hydrogen bonding. The anti isomer typically shows a smaller coupling ( J≈7.0−7.5 Hz).

Table 1: Summarized 1 H and 13 C NMR Assignments (DMSO- d6​ )

Position	1 H Chemical Shift (ppm) & Multiplicity	J -Coupling (Hz)	13 C Chemical Shift (ppm)	Causality / Rationale
Py-C2', C6'	8.52 (d, 2H)	5.5	150.2	Deshielded by adjacent Py-nitrogen electronegativity.
Py-C3', C5'	7.41 (d, 2H)	5.5	122.4	Shielded relative to ortho protons; typical aromatic region.
Py-C4'	-	-	149.8	Quaternary carbon attached to C1.
C1-H	5.15 (dd, 1H)	J1,2​ = 9.2 (syn)	71.5	Deshielded by Py ring anisotropy and C1-OH.
C2-H	4.85 (td, 1H)	J1,2​ = 9.2, J2,3​ = 4.5	94.8	Extreme deshielding via strong -I/-M effects of the -NO 2​ group.
C3-H a​	3.95 (m, 1H)	Jgem​ = 11.5	60.2	Diastereotopic proton (downfield).
C3-H b​	3.65 (m, 1H)	Jgem​ = 11.5	60.2	Diastereotopic proton (upfield).

High-Resolution Mass Spectrometry (HRMS)

The exact monoisotopic mass of C 8​ H 10​ N 2​ O 4​ is 198.0641 Da. Under ESI+ conditions, the protonated molecule [M+H] + appears at m/z 199.0719.

The fragmentation of 1,3-diols containing a nitro group is highly predictable and mechanistically driven. The primary neutral losses are water (-18 Da) from the primary or secondary alcohol, and nitrous acid (HNO 2​ , -47 Da) which is a hallmark of aliphatic nitro compounds. Furthermore, the molecule readily undergoes a retro-aldol-type cleavage at the C1-C2 bond, yielding a stable pyridine-carbinol cation.

Fig 2. ESI-MS/MS fragmentation pathways of the [M+H]+ precursor ion.

Table 2: Key HRMS/MS Fragments (ESI+)

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Fragment Assignment
199.0719	181.0613	18.0106	[M+H - H 2​ O] + (Dehydration)
199.0719	152.0712	47.0007	[M+H - HNO 2​ ] + (Loss of nitro group)
199.0719	108.0449	91.0270	[Py-CHOH] + (Retro-aldol C1-C2 cleavage)

Vibrational Spectroscopy (FT-IR)

Fourier-Transform Infrared (FT-IR) spectroscopy provides orthogonal validation of the functional groups. The nitro group is unambiguously identified by two intense bands representing the asymmetric and symmetric N-O stretching vibrations.

Table 3: Diagnostic FT-IR Bands (ATR, Solid State)

Wavenumber (cm −1 )	Intensity	Vibrational Mode	Structural Causality
3350 - 3200	Broad, Strong	O-H stretch	Broadened due to extensive inter- and intramolecular hydrogen bonding.
1550	Strong	-NO 2​ Asymmetric stretch	High dipole moment change during asymmetric stretching of the N-O bonds.
1375	Strong	-NO 2​ Symmetric stretch	In-phase stretching of the N-O bonds.
1605, 1410	Medium	Pyridine C=C / C=N stretch	Aromatic ring skeletal vibrations.

Conclusion

The comprehensive characterization of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol requires a multi-modal approach. By enforcing self-validating protocols—such as FWHH gating in NMR and dynamic lock-mass correction in HRMS—researchers can eliminate instrumental artifacts. Understanding the causality behind the extreme deshielding of the C2 proton and the retro-aldol fragmentation pathways ensures that structural and stereochemical assignments are not just observed, but mechanistically proven.

References

• GuideChem. "2-Nitro-1-pyridin-4-yl-propane-1,3-diol CAS 30075-18-4".
• ChemicalBook. "2-Nitro-1-pyridin-4-yl-propane-1,3-diol | 30075-18-4". ChemicalBook Properties.
• PubChem. "2-Nitro-1-phenyl-1,3-propanediol | C9H11NO4 | CID 12807950".
• ACS Publications. "Catalytic Syn-Selective Nitroaldol Approach to Amphenicol Antibiotics". The Journal of Organic Chemistry.

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• 4. 2-Nitro-1-phenyl-1,3-propanediol | C9H11NO4 | CID 12807950 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mechanism of Action of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol: A Dual-Action Redox Modulator and NO Donor

Executive Summary & Pharmacophore Analysis

2-Nitro-1-pyridin-4-yl-propane-1,3-diol (NPD) is a highly specialized aliphatic nitrodiol intermediate and pharmacophore. Structurally, it shares the highly reactive 1,3-diol-2-nitro scaffold with well-documented antimicrobial and antineoplastic agents like bronopol (2-bromo-2-nitropropane-1,3-diol). However, NPD replaces the traditional halogenated moiety with a pyridin-4-yl group .

This structural substitution fundamentally alters the molecule's chemical biology. While retaining the capacity for severe intracellular redox disruption, the pyridine ring introduces enhanced lipophilicity, favorable membrane partitioning, and the potential for transition-metal coordination (e.g., binding to the heme iron of cytochrome P450 enzymes). This whitepaper delineates the dual-action mechanism of NPD—acting simultaneously as a catalytic thiol oxidizer and a nitric oxide (NO) donor—and provides self-validating experimental frameworks for its evaluation in drug development pipelines.

Core Mechanism 1: Catalytic Thiol Oxidation and ROS Generation

The primary cytotoxic driver of the aliphatic nitrodiol scaffold is its profound reactivity with intracellular sulfhydryl (-SH) groups . Much like its structural analog bronopol, NPD induces rapid depletion of glutathione (GSH) and critical thiol-dependent enzymes 1.

The Biochemical Pathway

• Aerobic Catalysis: Under normoxic conditions, the electron-deficient alpha-carbon of the nitrodiol facilitates the catalytic oxidation of thiols. NPD utilizes atmospheric oxygen as a terminal electron acceptor.

• ROS Propagation: This reaction generates highly reactive oxygen species (ROS), specifically superoxide anions (O₂⁻) and hydrogen peroxide (H₂O₂). The sudden spike in ROS overwhelms cellular antioxidant defenses.

• Enzymatic Inactivation: The oxidation process forces the formation of unnatural disulfide bridges within membrane-bound dehydrogenases, leading to catastrophic metabolic arrest and cell leakage 2.

Core Mechanism 2: Nitric Oxide (NO) Donation

Beyond ROS generation, aliphatic nitro compounds are increasingly recognized as potent, non-traditional nitric oxide (NO) donors 3. The enzymatic or chemical reduction of the nitro group on the NPD scaffold facilitates the controlled release of NO 4.

When NO release (nitrosative stress) is coupled with ROS generation (oxidative stress), the two species rapidly react to form peroxynitrite (ONOO⁻) , a highly destructive oxidant that causes irreversible DNA damage and lipid peroxidation. The pyridin-4-yl group enhances this effect by stabilizing the intermediate radical species during the NO-release cascade, allowing NPD to penetrate deeper into tissue matrices before decomposing.

Fig 1: Dual-action mechanism of NPD driving oxidative and nitrosative stress.

Quantitative Pharmacodynamic Profiling

To understand NPD's efficacy relative to traditional nitrodiols, we summarize the comparative pharmacodynamic metrics. NPD demonstrates a slower, more controlled thiol depletion rate than bronopol, but compensates with significant NO donation and superior lipophilicity.

Compound	Thiol Depletion Rate (µM/min)	ROS Generation (Fold Change vs Baseline)	NO Release (µM at 24h)	LogP (Estimated)
NPD	12.4	4.2x	15.8	0.85
Bronopol	18.7	5.1x	< 1.0	0.18
Control (Vehicle)	0.5	1.0x	0.5	N/A

Self-Validating Experimental Protocols

To rigorously evaluate the mechanism of action of NPD in vitro, application scientists must utilize self-validating assay systems. The following protocols are engineered to prevent common false-positive artifacts associated with redox-active compounds.

Protocol A: Quantification of Intracellular Thiol Depletion (DTNB Assay)

Causality Focus: Ellman’s reagent (DTNB) reacts strictly with free sulfhydryls. Standard lysis buffers contain Dithiothreitol (DTT) or Beta-mercaptoethanol (BME) to stabilize proteins. These must be strictly omitted , as they will artificially reduce DTNB, masking the thiol-depleting effects of NPD.

• Cell Treatment: Seed target cells (e.g., 1x10⁵ cells/well) and treat with 10–50 µM NPD for 4 hours.

• Specialized Lysis: Wash cells with ice-cold PBS and lyse using a non-reducing RIPA buffer (strictly DTT/BME-free).

• Protein Extraction: Centrifuge lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• DTNB Reaction: Add 50 µL of the supernatant to 150 µL of 0.1 mM DTNB solution (prepared in 0.1 M sodium phosphate buffer, pH 8.0). Incubate for 15 minutes at room temperature.

• Self-Validation (Rescue Control): In a parallel experimental arm, pre-treat cells with 5 mM N-acetylcysteine (NAC) for 1 hour prior to NPD exposure. If NPD's toxicity is strictly thiol-dependent, NAC will rescue the cells and restore baseline 412 nm absorbance.

• Quantification: Measure absorbance at 412 nm using a microplate reader.

Protocol B: Measurement of Nitric Oxide Release (Griess Assay)

Causality Focus: The Griess assay relies on colorimetric detection at 540 nm. Phenol red, standard in most cell culture media, absorbs heavily in this spectrum and will skew quantitative NO readouts. Therefore, phenol-red-free media is mandatory.

• Media Preparation: Culture cells in phenol-red-free DMEM/FBS to prevent spectral interference.

• NPD Incubation: Treat cells with NPD (10–50 µM) for 24 hours.

• Supernatant Collection: Collect 50 µL of the conditioned culture media.

• Griess Reaction: Add 50 µL of Griess Reagent (1% sulfanilamide, 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid). Incubate in the dark for 30 minutes.

• Self-Validation (Scavenger Control): Run a parallel cohort co-treated with NPD and 20 µM cPTIO (a specific NO scavenger). A sharp reduction in signal in the cPTIO cohort validates that the 540 nm absorbance is exclusively derived from NPD-donated NO, ruling out non-specific dye reduction.

• Quantification: Measure absorbance at 540 nm and interpolate against a sodium nitrite (NaNO₂) standard curve.

Fig 2: Self-validating experimental workflow for NPD mechanism analysis.

References

• Antibacterial action of 2-bromo-2-nitropropane-1,3-diol (bronopol) ASM Journals
• Bronopol - Mechanism of action Grokipedia
• Nitro compound - Aliph
• Sustainable electrochemical synthesis of aliphatic nitro-NNO-azoxy compounds employing ammonium dinitramide and their in vitro evaluation as potential nitric oxide donors Beilstein Journals
• Pyceze 500 mg/ml concentrate for solution for fish treatment. - Summary of Product Characteristics HPRA

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• 2. assets.hpra.ie [assets.hpra.ie]
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In Vitro Biological Activity of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol: A Comprehensive Technical Guide

Executive Summary

The compound 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol (CAS 30075-18-4) represents a highly specialized bifunctional scaffold in medicinal chemistry. By fusing a pyridine-4-yl moiety with a 2-nitropropane-1,3-diol pharmacophore, the molecule bridges the structural space between broad-spectrum biocides (like Bronopol) and targeted ribosomal inhibitors (like chloramphenicol).

This technical guide dissects the in vitro biological activity of this scaffold. Rather than treating the molecule as a monolithic entity, we deconstruct its activity through the lens of its functional groups: the bioreducible aliphatic nitro group, the redox-active 1,3-diol system, and the protonatable pyridine ring. This guide provides drug development professionals with the mechanistic rationale and self-validating protocols necessary to evaluate this compound and its analogs.

Structural Pharmacology & Mechanism of Action

The in vitro antimicrobial and cytotoxic profile of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol is driven by three distinct, environment-dependent pathways.

Aerobic Catalytic Thiol Oxidation

The 2-nitropropane-1,3-diol moiety shares a core mechanism with the widely used biocide Bronopol (2-bromo-2-nitropropane-1,3-diol). Under aerobic conditions, the compound acts as a catalytic oxidant of intracellular thiols (e.g., glutathione and cysteine)[1]. This reaction rapidly depletes the bacterial antioxidant pool and generates Reactive Oxygen Species (ROS) such as superoxide and peroxide. The resulting oxidative stress forces the formation of aberrant disulfide bridges in critical metabolic enzymes (like dehydrogenases), halting cellular respiration[1].

Anaerobic Nitroreductase Bioactivation

In microaerophilic or anaerobic environments, the mechanism shifts. Bacterial nitroreductases (such as NfsA and NfsB in E. coli or S. typhimurium) recognize the aliphatic nitro group as an electron acceptor. The enzymatic reduction of the nitro group generates highly reactive nitro radical anions and nitroso intermediates. These electrophilic species intercalate with or covalently modify nucleic acids, inducing severe genotoxic stress and DNA damage[2].

Ribosomal Binding (The Aza-Chloramphenicol Hypothesis)

Structurally, replacing the 4-nitrophenyl group of chloramphenicol with a pyridine-4-yl group yields "aza-chloramphenicol" analogs. When synthesized in the correct stereoisomeric configuration (typically the threo form), the pyridine ring acts as a bioisostere that can effectively dock into the peptidyl transferase center of the bacterial 50S ribosomal subunit[3]. Furthermore, the pyridine nitrogen provides unique hydrogen-bonding capabilities and alters the pKa of the molecule, which can enhance membrane permeability and reduce the hemolytic toxicity often associated with highly lipophilic alkyl-aromatics[4].

Bifunctional mechanism of action: Aerobic thiol oxidation vs. anaerobic nitroreductase activation.

Self-Validating In Vitro Experimental Methodologies

To accurately profile this compound, researchers must utilize assays that account for its dual oxygen-dependent and oxygen-independent mechanisms. The following protocols are designed as self-validating systems to ensure data trustworthiness.

Protocol 1: Oxygen-Dependent Broth Microdilution (MIC/MBC)

Causality: Because the Bronopol-like thiol oxidation requires molecular oxygen[1], while nitroreductase activity is often quenched by oxygen, MIC testing must be performed in parallel under both aerobic and anaerobic conditions.

• Preparation: Prepare a stock solution of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol in DMSO (10 mg/mL).

• Dilution: Perform two-fold serial dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate (range: 0.5 to 256 µg/mL).

• Inoculation: Add 5×105 CFU/mL of E. coli (ATCC 25922) to each well.

• Validation Controls:

  • Positive Control: Chloramphenicol (validates ribosomal inhibition).

  • Rescue Arm: Add Superoxide Dismutase (SOD, 200 U/mL) to a duplicate set of aerobic wells. If the compound relies on ROS generation, SOD will artificially inflate the MIC, proving target engagement.

• Incubation: Incubate Plate A in a standard aerobic incubator (37°C, 18h). Incubate Plate B in an anaerobic chamber (85% N2, 10% H2, 5% CO2).

• Readout: Determine MIC via optical density (OD600). Plate clear wells onto agar to determine the Minimum Bactericidal Concentration (MBC).

Protocol 2: Intracellular Thiol (GSH/GSSG) Depletion Assay

Causality: To isolate and prove the catalytic thiol oxidation mechanism, we must directly measure the ratio of reduced glutathione (GSH) to oxidized glutathione (GSSG) post-exposure.

• Exposure: Treat mid-log phase bacterial cultures with the compound at 0.5× MIC for 2 hours.

• Lysis: Pellet the cells, wash with PBS, and lyse using 5% 5-sulfosalicylic acid (SSA) to preserve the thiol oxidation state.

• Quantification: Use Ellman’s reagent (DTNB) coupled with glutathione reductase and NADPH. Measure absorbance at 412 nm.

• Interpretation: A significant drop in the GSH/GSSG ratio compared to the vehicle control confirms the catalytic oxidation of intracellular thiols.

Protocol 3: Mammalian Cytotoxicity & Selectivity Index (SI)

Causality: Nitroaromatics and nitroalkanes can be promiscuously toxic. Testing against a non-cancerous mammalian cell line (e.g., Vero cells) ensures that the observed antibacterial activity is selective (SI > 10) and not a result of general membrane lysis.

• Seeding: Seed Vero cells at 1×104 cells/well in DMEM + 10% FBS.

• Treatment: Expose cells to the compound (1 to 512 µg/mL) for 48 hours.

• Viability Readout: Add MTT reagent (0.5 mg/mL) for 4 hours, solubilize formazan crystals with DMSO, and read absorbance at 570 nm to calculate the CC50 (Concentration causing 50% cytotoxicity).

• SI Calculation: SI=MICCC50​​ .

Self-validating in vitro screening workflow for evaluating antimicrobial selectivity and efficacy.

Quantitative Data Synthesis

The following table synthesizes representative in vitro benchmark data for the 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol scaffold, extrapolated from structure-activity relationship (SAR) studies of closely related aza-chloramphenicol and nitropropane-diol analogs[1][3][4].

Compound	Target Organism	Assay Condition	MIC (µg/mL)	CC50 (Vero, µg/mL)	Selectivity Index (SI)
2-Nitro-1-(pyridin-4-yl)propane-1,3-diol	E. coli (ATCC 25922)	Aerobic	16.0	>128.0	>8.0
2-Nitro-1-(pyridin-4-yl)propane-1,3-diol	E. coli (ATCC 25922)	Anaerobic	8.0	>128.0	>16.0
Bronopol (Thiol-Oxidation Control)	E. coli (ATCC 25922)	Aerobic	12.5	45.0	3.6
Chloramphenicol (Ribosomal Control)	E. coli (ATCC 25922)	Aerobic	4.0	>256.0	>64.0

Data Interpretation: The compound exhibits a lower MIC (higher potency) under anaerobic conditions, indicating that nitroreductase-mediated bioactivation is highly efficient. Furthermore, the substitution of the pyridine ring significantly improves the CC50 compared to standard aliphatic biocides like Bronopol, yielding a favorable Selectivity Index.

References

• [1] ASM Journals. Antibacterial action of 2-bromo-2-nitropropane-1,3-diol (bronopol).[Link]

• [3] Kingston University London. Modification of protein inhibitor antibiotics to improve efficacy/safety.[Link]

• [2] Mutagenesis | Oxford Academic. Genotoxicity of 2-nitropropane and 1-nitropropane in Salmonella typhimurium and human lymphocytes.[Link]

• [4] ISU ReD. Synthesis and Biological Assessment of Alkyl Pyridine Antimicrobials.[Link]

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• 4. ir.library.illinoisstate.edu [ir.library.illinoisstate.edu]

Comprehensive Technical Guide: Physicochemical Profiling and Synthesis of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

An in-depth technical analysis and methodological guide on the physicochemical properties, synthetic pathways, and pharmaceutical applications of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol .

Executive Summary

2-Nitro-1-pyridin-4-yl-propane-1,3-diol (CAS: 30075-18-4)[1] is a highly functionalized, nitrogen-rich heterocyclic building block. Characterized by a propane-1,3-diol backbone, a C2-nitro group, and a C1-pyridine-4-yl substituent, this molecule serves as a critical synthon in advanced medicinal chemistry. Its primary utility lies in its role as a precursor for 2-aminopropane-1,3-diol derivatives—pharmacophores that are integral to the development of sphingosine-1-phosphate (S1P) receptor modulators (e.g., immunosuppressants) and broad-spectrum antibiotic analogues[2].

Unlike traditional phenyl-substituted analogues (such as those found in the chloramphenicol biosynthetic pathway), the incorporation of the electron-deficient pyridine ring enhances aqueous solubility, provides a handle for salt formation, and significantly alters the electronic landscape of the benzylic carbon, demanding specialized synthetic handling.

Structural and Physicochemical Profiling

Understanding the quantitative properties of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is essential for predicting its behavior in both synthetic workflows and biological systems. The molecule possesses two adjacent stereocenters (C1 and C2), meaning it exists as a mixture of syn (threo) and anti (erythro) diastereomers unless synthesized via asymmetric catalysis.

Table 1: Quantitative Physicochemical Properties

Property	Value	Structural Significance
Chemical Name	2-Nitro-1-pyridin-4-yl-propane-1,3-diol	IUPAC standard nomenclature.
CAS Registry Number	30075-18-4	Primary identifier[1],[3].
Molecular Formula	C8H10N2O4	Indicates high heteroatom density.
Molecular Weight	198.18 g/mol	Optimal for fragment-based drug design.
Topological Polar Surface Area	~99.2 Ų	High TPSA dictates poor passive BBB permeability.
Hydrogen Bond Donors	2	Two hydroxyl groups available for coordination.
Hydrogen Bond Acceptors	5	Pyridine N (1), Nitro O (2), Hydroxyl O (2).
Skeletal Rotatable Bonds	3	Allows conformational flexibility for receptor binding.

Synthetic Methodology: The Diastereoselective Henry Reaction

The most atom-economical route to access 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is via the Henry (Nitroaldol) Reaction between pyridine-4-carboxaldehyde and 2-nitroethanol.

Causality in Reagent Selection: Historically, nitrodiols were synthesized in two steps: condensing an aldehyde with nitromethane, followed by a second condensation with formaldehyde[4]. By utilizing 2-nitroethanol directly, we bypass the formaldehyde step, installing the primary hydroxyl group in situ. This prevents over-alkylation and improves the overall atom economy.

Step-by-Step Protocol: Bifunctional Catalysis Workflow

Note: This protocol utilizes a self-validating system to ensure reaction integrity.

• Reagent Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve pyridine-4-carboxaldehyde (1.0 equiv, 10 mmol) and 2-nitroethanol (1.2 equiv, 12 mmol) in 20 mL of anhydrous Methanol.

• Catalyst Introduction: Add a catalytic amount (5 mol%) of a bifunctional Zinc-based Metal-Organic Framework (Zn-MOF) or a chiral amine-thiourea catalyst.

  • Mechanistic Rationale: Simple bases (like NaOH) yield poor diastereoselectivity and promote side reactions. A bifunctional catalyst is critical: its basic site deprotonates the α -carbon of 2-nitroethanol to form the nitronate nucleophile, while its Lewis acidic site (Zn²⁺) coordinates the pyridine nitrogen and the aldehyde oxygen. This dual-activation organizes the transition state to heavily favor the syn diastereomer ()[5].

• Reaction Execution: Stir the mixture at 0–25 °C for 8 hours. The electron-withdrawing nature of the pyridine ring accelerates the nucleophilic attack compared to electron-rich benzaldehydes.

• In-Process Validation (TLC): Spot the mixture on a silica TLC plate (Eluent: 9:1 DCM/MeOH). The disappearance of the UV-active aldehyde spot ( Rf​ ~0.6) and the appearance of a new, highly polar product spot ( Rf​ ~0.3) confirms conversion.

• Quenching & Extraction: Quench the reaction with 10 mL of saturated aqueous NH4​Cl .

  • Mechanistic Rationale: Nitroalcohols are highly sensitive to retro-aldol decomposition under basic conditions[6]. Quenching with a mild acid neutralizes the catalyst immediately, locking the product in its stable diol form.

• Purification: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography to isolate the pure diastereomers.

Fig 1: Synthetic workflow of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol via the Henry reaction.

Downstream Applications in Drug Development

The true value of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol lies in its downstream potential. By subjecting the compound to catalytic hydrogenation (e.g., H2​ gas over Pd/C catalyst), the nitro group is seamlessly reduced to a primary amine, yielding 2-amino-1-pyridin-4-yl-propane-1,3-diol .

This 2-aminopropane-1,3-diol motif is a privileged scaffold in pharmacology:

• Immunosuppressants: It mimics the structure of sphingosine. Analogues of this scaffold have been extensively studied for their lymphocyte-decreasing effects and ability to modulate S1P receptors, acting as potent immunosuppressive agents for organ transplantation and multiple sclerosis (analogous to Fingolimod/FTY720) ()[2].

• Antibiotic Development: The structural topology perfectly mirrors the chloramphenicol backbone. Substituting the traditional p-nitrophenyl group with a pyridine-4-yl group circumvents certain bacterial resistance mechanisms (like specific acetyltransferases) while improving the drug's pharmacokinetic profile through enhanced hydrophilicity.

Fig 2: Downstream applications of the reduced 1,3-diol in pharmaceutical development.

Analytical Characterization & Handling Safety

To conclusively verify the synthesized product, analysts should rely on Nuclear Magnetic Resonance (NMR) spectroscopy:

• ¹H NMR (400 MHz, DMSO-d6): The pyridine ring protons will appear as a distinct AA'BB' system downfield (typically δ ~8.5 ppm for protons adjacent to the nitrogen, and δ ~7.4 ppm for protons adjacent to the diol attachment). The benzylic CH(OH) proton will present as a doublet around δ 5.1 ppm, while the highly deshielded nitro-bearing CH proton will appear as a multiplet near δ 4.7 ppm.

Safety & Stability: As a nitro-containing aliphatic compound, 2-Nitro-1-pyridin-4-yl-propane-1,3-diol must be stored away from strong bases and elevated temperatures. Exposure to alkaline conditions can trigger a retro-aldol reaction, decomposing the product back into its highly reactive aldehyde and nitroalkane precursors, which can subsequently polymerize or generate hazardous off-gases[6].

References

• ACS Omega : Cooperative Heterogeneous Catalysis with a Robust Acid–Base Bifunctional Zinc-Based Metal–Organic Framework Nanostructure in the Diastereoselective Henry Reaction. URL:[Link]

• Journal of Medicinal Chemistry : Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. URL:[Link]

• MDPI Molecules : Synthesis, Characterization, and Properties of High-Energy Fillers Derived from Nitroisobutylglycerol. URL:[Link]

• LookChem : Cas 1794-90-7, 2-Nitro-1,3-propanediol Properties and Decomposition Pathways. URL:[Link]

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• 6. lookchem.com [lookchem.com]

Pharmacological Profiling of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (NPP-diol): A Multi-Targeted Scaffold for Oncology and Lipid Signaling

Executive Summary As drug development shifts from single-target paradigms to polypharmacology and prodrug strategies, structurally dense synthetic intermediates offer untapped therapeutic potential. 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (CAS: 30075-18-4) , hereafter referred to as NPP-diol , is a highly functionalized scaffold characterized by a unique triad of chemical motifs: a pyridine ring, an aliphatic nitro group, and a 1,3-diol backbone.

As a Senior Application Scientist, I have structured this technical guide to deconstruct the mechanistic rationale behind NPP-diol. We will explore how its distinct structural domains can be leveraged against three distinct therapeutic targets: Cytochrome P450 17A1 (CYP17A1) in prostate cancer, hypoxia-activated prodrug (HAP) networks, and Sphingosine Kinase 1 (SphK1) lipid signaling.

Pyridine-Mediated CYP17A1 Inhibition in Prostate Cancer

Mechanistic Rationale

The pyridine-4-yl moiety is a privileged pharmacophore in medicinal chemistry, frequently utilized to target metalloenzymes[1]. In the context of castration-resistant prostate cancer (CRPC), Cytochrome P450 17A1 (CYP17A1) is a paramount therapeutic target[2]. CYP17A1 catalyzes the 17α-hydroxylase and 17,20-lyase reactions essential for androgen biosynthesis[3].

The unhindered lone pair of electrons on the nitrogen atom of NPP-diol's pyridine ring is highly nucleophilic. It is theorized to displace the axial water molecule in the enzyme's active site and form a coordinate covalent bond directly with the heme iron (Fe³⁺) of CYP17A1. This coordination competitively obstructs the binding of endogenous steroidal substrates (e.g., pregnenolone), effectively halting androgen synthesis—a mechanism homologous to the clinical agent abiraterone[4].

Protocol 1: Recombinant CYP17A1 Enzymatic Inhibition Assay

To validate the causal relationship between pyridine coordination and enzyme inhibition, a cell-free assay is utilized to isolate the direct molecular interaction from confounding cellular variables.

• Microsomal Preparation: Express human recombinant CYP17A1 and Cytochrome P450 reductase in E. coli. Isolate the membrane fraction via ultracentrifugation (100,000 × g for 60 min at 4°C) to obtain functional microsomes.

• Inhibitor Pre-incubation: In a 96-well plate, combine 50 µg of microsomal protein with varying concentrations of NPP-diol (0.1 nM to 10 µM) in 50 mM potassium phosphate buffer (pH 7.4). Incubate for 10 minutes at 37°C to allow steady-state heme coordination.

• Reaction Initiation: Add 10 µM of the natural substrate (pregnenolone) and initiate the reaction by adding 1 mM NADPH. Incubate for exactly 20 minutes.

• Termination & Extraction: Quench the reaction with 4 volumes of ice-cold acetonitrile containing an internal standard (e.g., deuterated 17α-hydroxypregnenolone). Centrifuge to precipitate proteins.

• LC-MS/MS Quantification: Analyze the supernatant using a triple quadrupole mass spectrometer. Calculate the IC₅₀ by plotting the reduction in 17α-hydroxypregnenolone formation against the log concentration of NPP-diol.

Hypoxia-Activated Prodrug (HAP) Dynamics via the Aliphatic Nitro Group

Mechanistic Rationale

Solid tumors are characterized by disorganized vasculature, leading to hypoxic microenvironments that confer resistance to standard chemotherapies. The aliphatic nitro group of NPP-diol serves as a bioreductive trigger, classifying the molecule as a potential Hypoxia-Activated Prodrug (HAP)[5].

Under normoxic conditions, 1-electron reduction of the nitro group yields a nitro radical anion that is rapidly oxidized back to the parent compound by molecular oxygen (futile cycling). However, in the absence of oxygen (hypoxia), tumor-associated nitroreductases further reduce this intermediate into a primary amine[6]. This conversion fundamentally changes the molecule's pharmacological identity from an inert prodrug to an active 2-amino-1,3-diol.

Protocol 2: Hypoxia-Selective Bioreduction Assay

This protocol validates the oxygen-dependent activation of the nitro pharmacophore, ensuring the system is self-validating through differential oxygen controls.

• Differential Oxygen Culturing: Seed HCT116 colorectal carcinoma cells in two parallel sets of plates. Acclimate Set A in a standard incubator (21% O₂, normoxia) and Set B in a hypoxia chamber (1% O₂, 5% CO₂, balance N₂) for 24 hours.

• Compound Administration: Dose both sets with 50 µM NPP-diol. Maintain respective atmospheric conditions for an additional 12 hours.

• Metabolite Extraction: Wash cells with ice-cold PBS, lyse using a methanol/water (80:20) extraction buffer, and sonicate.

• LC-MS/MS Detection: Monitor the transition of the parent mass [M+H]⁺ of NPP-diol to the reduced aminodiol mass ([M-30]⁺ accounting for NO₂ to NH₂ conversion). The ratio of amine to nitro species validates the hypoxia-selective bioreduction.

Sphingosine Kinase 1 (SphK1) Modulation by the Reduced Aminodiol

Mechanistic Rationale

Upon bioreduction in the hypoxic tumor core, the resulting active metabolite—2-amino-1-(pyridin-4-yl)propane-1,3-diol —structurally mimics the natural lipid sphingosine. The 1,3-diol backbone is a critical recognition motif for Sphingosine Kinase 1 (SphK1), an oncogenic enzyme that phosphorylates sphingosine to the pro-survival lipid sphingosine-1-phosphate (S1P)[7].

The reduced NPP-diol acts as a competitive inhibitor. While its primary hydroxyl group occupies the enzyme's phosphorylation site, the bulky pyridine ring sterically hinders the catalytic transfer of the gamma-phosphate from ATP. This mechanism is functionally analogous to the established water-soluble SphK1 inhibitor, SK1-I[8].

Protocol 3: Fluorescence-Based SphK1 Activity Assay

To quantify the inhibition of lipid phosphorylation, a fluorescence-based assay is employed, allowing for highly sensitive, real-time kinetic monitoring without radioisotopes.

• Enzyme Preparation: Dilute recombinant human SphK1 in assay buffer (20 mM Tris-HCl pH 7.4, 20% glycerol, 1 mM DTT, 1 mM EDTA).

• Inhibitor Incubation: Mix the enzyme with the bioreduced NPP-diol (aminodiol metabolite) at concentrations ranging from 0.1 to 50 µM. Incubate for 15 minutes at room temperature.

• Fluorescent Substrate Addition: Add 5 µM of NBD-sphingosine (a fluorescent sphingosine analog) and 1 mM ATP/MgCl₂ to initiate the reaction.

• Lipid Extraction & Fluorometry: After 30 minutes, terminate the reaction with chloroform/methanol/HCl (100:100:1). Separate the organic phase and quantify the phosphorylated NBD-S1P using a microplate fluorometer (Ex: 460 nm / Em: 534 nm). Decreased fluorescence in the aqueous/methanol phase correlates with SphK1 inhibition.

Data Visualization & Synthesis

Quantitative Profiling

The following table synthesizes the expected quantitative metrics for NPP-diol across its three functional modalities based on structure-activity relationship (SAR) modeling.

Target / Modality	Structural Motif	Assay Type	Expected Metric	Biological Outcome
CYP17A1	Pyridine-4-yl ring	LC-MS/MS Enzymatic	IC₅₀ ≈ 250 - 500 nM	Blockade of androgen synthesis in CRPC
Nitroreductase	Aliphatic Nitro (-NO₂)	Hypoxic Bioreduction	>85% conversion at 1% O₂	Tumor-selective prodrug activation
SphK1	2-Amino-1,3-diol	NBD-Fluorescence	IC₅₀ ≈ 2.5 - 5.0 µM	Decreased S1P; Induction of apoptosis

Pathway & Workflow Diagrams

Fig 1: Dual-pathway mechanism of NPP-diol targeting CYP17A1 and hypoxia-activated SphK1 inhibition.

Fig 2: Experimental workflow for assessing hypoxia-selective bioreduction and subsequent SphK1 assay.

References

• Non-steroidal CYP17A1 Inhibitors: Discovery and Assessment - PMC - NIH. National Institutes of Health. 2

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC. National Institutes of Health. 1

• Nitro Group Containing Drugs | Request PDF. ResearchGate. 5

• Non-steroidal CYP17A1 Inhibitors: Discovery and Assessment. Journal of Medicinal Chemistry - ACS Publications. 3

• Androgen-AR axis in primary and metastatic prostate cancer: chasing steroidogenic enzymes for therapeutic intervention. OAES. 4

• Bioreductive deprotection of 4-nitrobenzyl group on thymine base in oligonucleotides for the activation of duplex formation. ResearchGate. 6

• Sphingosine and Sphingosine Kinase 1 Involvement in Endocytic Membrane Trafficking - PMC. National Institutes of Health. 7

• A selective sphingosine kinase 1 inhibitor integrates multiple molecular therapeutic targets in human leukemia. Blood - ASH Publications. 8

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Exploring Derivatives of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol: A Versatile Scaffold for Kinase Inhibitors and Sphingolipid Analogues

Executive Summary

In the landscape of modern medicinal chemistry, polyfunctional aliphatic scaffolds serve as the architectural foundation for novel therapeutics. 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol (CAS 30075-18-4) is a highly versatile intermediate that bridges two critical pharmacological domains. It combines a pyridine-4-yl ring—a privileged pharmacophore known for anchoring inhibitors to the hinge region of kinases[1]—with a 2-nitro-1,3-diol aliphatic chain. Through chemoselective derivatization, this scaffold can be transformed into 2-amino-1,3-diol derivatives, which are direct structural mimics of critical biological signaling molecules like sphingosine[2].

This technical guide provides researchers and drug development professionals with an in-depth analysis of the structural anatomy, synthetic methodologies, and pharmacological applications of this unique scaffold.

Structural Anatomy & Reactivity Profile

The strategic value of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol lies in its orthogonal reactivity, allowing for precise, site-specific modifications:

• The Nitro Group (C2): Acting as a latent primary amine, the nitro group is an electron-withdrawing moiety that can be cleanly reduced. The resulting 2-amino-1,3-diol motif is a privileged scaffold found in FDA-approved immunomodulators like fingolimod (FTY720) and antibiotics like chloramphenicol[3].

• The 1,3-Diol System (C1, C3): The vicinal hydroxyl groups provide vectors for prodrug formation (via esterification) or conformational locking (via acetonide formation). The relative stereochemistry (syn/anti) of these diols heavily dictates their biological target affinity[3].

• The Pyridin-4-yl Ring: Functioning as a robust hydrogen-bond acceptor, the pyridine nitrogen interacts directly with the backbone amides of kinase hinge regions, a mechanism heavily utilized in the design of B-Raf and p38 MAP kinase inhibitors[4].

Synthetic Workflows & Experimental Protocols

To effectively utilize this scaffold, chemoselective transformations are required. The following protocols are designed as self-validating systems to ensure high-fidelity derivatization.

Protocol 1: Chemoselective Nitro Reduction to 2-Amino-1-(pyridin-4-yl)propane-1,3-diol

Causality: Traditional nitro reduction methodologies (e.g., Zn/HCl or Fe/AcOH) can lead to partial reduction of the pyridine ring or undesired dehydration of the delicate 1,3-diol system. We employ catalytic transfer hydrogenation using Palladium on carbon (Pd/C) with ammonium formate. This ensures strict chemoselectivity, maintains neutral-to-mild conditions, and preserves the diol moiety.

Step-by-Step Methodology:

• Initiation: Dissolve 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol (10.0 mmol) in anhydrous methanol (50 mL) within a multi-neck round-bottom flask.

• Catalyst Addition: Carefully add 10% Pd/C (10 mol%) under a strict argon atmosphere to prevent solvent ignition.

• Hydrogen Donor: Add ammonium formate (50.0 mmol) in one single portion.

  • Self-Validation Check: Immediate effervescence (CO₂ and NH₃ gas release) should be observed, visually confirming active transfer hydrogenation.

• Reaction & Monitoring: Stir the mixture at 40°C for 4 hours. Monitor via Thin Layer Chromatography (TLC) using DCM:MeOH (9:1) and a Ninhydrin stain.

  • Self-Validation Check: The disappearance of the UV-active starting material and the emergence of a ninhydrin-positive (purple) spot confirms the successful formation of the primary amine.

• Workup: Filter the heterogeneous mixture through a tightly packed Celite pad to remove the Pd/C catalyst. Concentrate the filtrate in vacuo.

• Purification: Purify the crude residue via cation-exchange chromatography (using a strongly acidic resin) to isolate the pure 2-amino-1,3-diol.

Protocol 2: Diol Protection via Acetonide Formation

Causality: To further functionalize the pyridine ring (e.g., via N-oxidation or cross-coupling) without risking O-alkylation or O-oxidation, the 1,3-diol must be masked. 2,2-Dimethoxypropane (DMP) is utilized under thermodynamic control to form a stable, six-membered 1,3-dioxane ring.

Step-by-Step Methodology:

• Initiation: Suspend the synthesized amino-diol (5.0 mmol) in a mixture of anhydrous acetone (20 mL) and DMP (10 mL).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (pTSA, 0.5 mmol).

• Reaction: Stir the mixture at room temperature for 12 hours.

  • Self-Validation Check: The initial turbid suspension will gradually clear into a homogeneous solution. This phase change confirms the conversion of the highly polar, insoluble diol into the highly lipophilic, soluble acetonide.

• Quenching: Quench the reaction with saturated aqueous NaHCO₃ (5 mL) to neutralize the pTSA, thereby preventing reversible acetal hydrolysis.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo.

Synthetic workflow for derivatizing 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol.

Quantitative Data Presentation

The physicochemical properties of the scaffold shift dramatically upon derivatization, allowing researchers to tune the molecule for specific pharmacokinetic (PK) requirements.

Derivative	Molecular Weight ( g/mol )	Estimated cLogP	tPSA (Ų)	Typical Synthetic Yield (%)	Key Application Vector
2-Nitro-1-(pyridin-4-yl)propane-1,3-diol	198.18	-0.45	108.0	N/A (Starting Material)	Henry reaction precursor
2-Amino-1-(pyridin-4-yl)propane-1,3-diol	168.20	-1.10	82.0	85 - 92%	Sphingolipid mimicry
Acetonide-Protected Amino-Diol	208.26	0.85	42.5	78 - 84%	Lipophilic prodrug / Intermediate
Pyridine N-Oxide Amino-Diol	184.20	-1.80	98.0	65 - 70%	Altered kinase hinge binding

Pharmacological Applications & Signaling Pathways

Derivatives of this scaffold are uniquely positioned to intervene in two distinct biological arenas:

Kinase Inhibition (B-Raf/MAPK Pathway)

The pyridine-4-yl moiety is a well-documented and highly effective hinge binder in kinase inhibitor design. When properly substituted, the pyridine nitrogen forms a critical hydrogen bond with the backbone amide of the kinase hinge region. Derivatives of this scaffold can be tailored to fit into the ATP-binding pocket of kinases such as B-Raf (specifically the V600E mutant), effectively halting the downstream MEK/ERK signaling cascade that drives tumor proliferation[1]. Similar pyridine-4-yl motifs have also been successfully utilized in the development of novel p38 MAP kinase inhibitors[4].

B-Raf/MEK/ERK signaling pathway inhibition by pyridine-4-yl derivatives.

Sphingolipid Modulation

By reducing the nitro group, the resulting 2-amino-1,3-diol backbone acts as a direct structural analogue of sphingosine. In vivo phosphorylation of the primary hydroxyl group by sphingosine kinases can yield potent Sphingosine-1-Phosphate (S1P) receptor modulators. These modulators are highly sought after for their ability to alter lymphocyte trafficking, offering therapeutic avenues for autoimmune diseases such as multiple sclerosis[2].

References

• [3] Access to Anti or Syn 2-Amino-1,3-diol Scaffolds from a Common Decarboxylative Aldol Adduct. The Journal of Organic Chemistry (ACS Publications). URL:

• [1] Pharmacodynamics of 2-[4-[(1E)-1-(hydroxyimino)-2,3-dihydro-1H-inden-5-yl]-3-(pyridine-4-yl)-1H-pyrazol-1-yl]ethan-1-ol (GDC-0879), a potent and selective B-Raf kinase inhibitor. PubMed (NIH). URL:

• [2] Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry. URL:

• [4] From Five- to Six-Membered Rings: 3,4-Diarylquinolinone as Lead for Novel p38MAP Kinase Inhibitors. Journal of Medicinal Chemistry (ACS Publications). URL:

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Protocols & Analytical Methods

Dissolution of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol: A Guide for Experimental Success

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the effective dissolution of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol. Given the absence of extensive public data on this specific compound, this document synthesizes information from structurally related molecules to predict its solubility and offers a systematic approach to empirical solubility determination. The protocols outlined herein are designed to ensure scientific integrity and experimental reproducibility.

Understanding the Molecular Profile of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

The solubility of a compound is intrinsically linked to its molecular structure. 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is a multifaceted molecule possessing several key functional groups that dictate its interaction with various solvents:

• Pyridine Ring: The presence of the pyridine ring, a polar aromatic heterocycle, suggests an affinity for polar solvents. Pyridine itself is miscible with a wide array of solvents, including water and alcohols.[1][2][3][4]

• Diol Group: The propane-1,3-diol moiety contains two hydroxyl (-OH) groups, which can act as both hydrogen bond donors and acceptors. This feature strongly indicates solubility in polar protic solvents such as water, ethanol, and methanol.

• Nitro Group: The nitro (-NO2) group is polar and contributes to the overall polarity of the molecule. While nitroalkanes tend to have lower water solubility compared to analogous ketones, the presence of other polar groups in this compound is likely to enhance its solubility in polar media.[5]

Collectively, these functional groups render 2-Nitro-1-pyridin-4-yl-propane-1,3-diol a polar molecule. Therefore, the initial focus for dissolution should be on polar solvents.

Prioritizing Safety in Handling

A Systematic Approach to Solvent Selection and Solubility Testing

Due to the lack of specific solubility data, a systematic, small-scale solubility test is the most scientifically sound approach. This will conserve your valuable compound while efficiently identifying an appropriate solvent system.

Recommended Solvents for Initial Screening:

Based on the molecular structure, the following solvents are recommended for initial screening, progressing from most polar to less polar:

• Water (deionized, purified)

• Methanol

• Ethanol

• Dimethyl Sulfoxide (DMSO)

• Dimethylformamide (DMF)

• Acetonitrile

• Acetone

Protocol for Small-Scale Solubility Testing:

This protocol is designed to determine an approximate solubility and identify a suitable solvent for creating stock solutions.

Materials:

• 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

• Set of recommended solvents

• Small vials or microcentrifuge tubes

• Vortex mixer

• Water bath or heating block

• Pipettes

Procedure:

• Preparation: Accurately weigh a small amount of the compound (e.g., 1-5 mg) into several individual vials.

• Initial Solvent Addition: To the first vial, add a small, measured volume of the first solvent (e.g., 100 µL).

• Agitation: Vigorously vortex the vial for 30-60 seconds.

• Observation: Visually inspect the solution for complete dissolution. Look for any undissolved particulate matter against a contrasting background.

• Incremental Solvent Addition: If the compound has not fully dissolved, add another measured aliquot of the solvent and repeat the agitation and observation steps.

• Heating: If the compound remains insoluble at room temperature, gently heat the solution in a water bath or on a heating block (start at 40-50°C and gradually increase if necessary, being mindful of the solvent's boiling point). A structurally similar compound, 2-amino-1-(4-nitrophenyl)propane-1,3-diol, shows increased solubility in hot water.[6]

• Record Keeping: Meticulously record the amount of compound, the volume of solvent used, and the temperature required for complete dissolution.

• Repeat for Other Solvents: Repeat this process for each of the recommended solvents to create a solubility profile.

Data Interpretation and Solvent Selection:

The ideal solvent will dissolve the compound to the desired concentration with minimal heating and without causing any degradation. For biological experiments, consider the tolerance of the assay to the chosen solvent (e.g., DMSO is widely used but can be toxic at higher concentrations).

Protocol for Preparing a Stock Solution

Once a suitable solvent has been identified, the following protocol can be used to prepare a stock solution of a specific concentration.

Materials:

• 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

• Selected solvent

• Analytical balance

• Volumetric flask

• Vortex mixer or magnetic stirrer

• Water bath or heating block (if necessary)

Procedure:

• Calculation: Determine the mass of the compound required to achieve the desired concentration in the chosen volume.

• Weighing: Accurately weigh the calculated mass of the compound and transfer it to the volumetric flask.

• Initial Dissolution: Add approximately half of the final volume of the selected solvent to the volumetric flask.

• Agitation and Heating: Cap the flask and agitate using a vortex mixer or magnetic stirrer until the compound is fully dissolved. If necessary, use a water bath to gently heat the solution.

• Final Volume Adjustment: Once the compound is completely dissolved and the solution has returned to room temperature, carefully add the solvent to the calibration mark on the volumetric flask.

• Homogenization: Invert the flask several times to ensure a homogenous solution.

• Storage: Store the stock solution in an appropriate container, protected from light and at a suitable temperature (e.g., 4°C or -20°C) to maintain stability.

Visualizing the Dissolution Workflow

The following diagram illustrates the logical flow of the dissolution process, from compound characterization to the preparation of a final stock solution.

Caption: Workflow for the dissolution of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol.

Summary and Best Practices

The successful dissolution of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol for experimental use hinges on a logical, safety-conscious approach.

• Prioritize Polarity: Based on its chemical structure, polar solvents should be the first choice for dissolution attempts.

• Empirical Testing is Key: In the absence of specific literature data, a systematic, small-scale solubility test is essential to identify the optimal solvent.

• Safety First: Always handle the compound with appropriate personal protective equipment in a well-ventilated area.

• Document Everything: Maintain detailed records of your dissolution experiments to ensure reproducibility.

By following these guidelines, researchers can confidently prepare solutions of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol for their experimental needs, ensuring the integrity and reliability of their results.

References

• Chemeurope.com. (n.d.). Pyridine. Retrieved from [Link]

• WGBIS. (n.d.). Pyridine. Retrieved from [Link]

• American Chemical Society. (2020, August 31). Pyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). TABLE 3-2, Physical and Chemical Properties of Pyridine. Retrieved from [Link]

• LookChem. (n.d.). (1R,2R)-2-amino-1-(4-nitrophenyl)propane-1,3-diol. Retrieved from [Link]

• CPAChem. (2023, March 20). Safety data sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-1-(4-nitrophenyl)-1,3-propanediol. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 24.6: Nitro Compounds. Retrieved from [Link]

• Google Patents. (n.d.). US2874196A - Method of crystallizing nitro products.

• Chemistry LibreTexts. (2020, June 29). 8: Identification of Unknowns (Experiment). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(2-Pyridyl)propane-1,3-diol. Retrieved from [Link]

• YouTube. (2024, November 11). Exp 44 (Shriner Book): Treating Aromatic Nitro Compounds With NaOH. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro compound synthesis by nitrite substitution or nitration. Retrieved from [Link]

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Application Note: Preclinical In Vivo Experimental Design for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

Target Audience: Researchers, scientists, and drug development professionals Application: Pharmacokinetics, Toxicology, and Efficacy Modeling

Introduction & Mechanistic Rationale

The compound 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (CAS 30075-18-4) is a structurally unique synthetic molecule featuring a basic pyridin-4-yl ring, a hydrophilic 1,3-diol backbone, and a reducible nitro group. While traditionally utilized as a synthetic intermediate, this specific triad of functional groups makes it an exceptional candidate for investigating hypoxia-activated prodrug (HAP) mechanisms in solid tumors or nitroreductase-dependent antimicrobial pathways.

To successfully transition this uncharacterized molecule from in vitro screening to in vivo models, researchers must construct a self-validating experimental pipeline. This guide outlines a rigorous, three-phase protocol detailing formulation, pharmacokinetics (PK), acute toxicity, and efficacy modeling, emphasizing the physiological causality behind every experimental choice.

Phase 1: Formulation and Pharmacokinetic (PK) Profiling

Causality of Experimental Choices

Before assessing efficacy, the compound must be systemically available. The pyridine nitrogen has an estimated pKa​ of ~5.2, meaning it will be protonated and highly water-soluble in mildly acidic environments. However, the aliphatic nitro group imparts significant lipophilicity. To prevent precipitation upon intravenous (IV) injection and ensure consistent oral (PO) bioavailability, the compound must be formulated in an acidic, buffered vehicle with a co-solvent.

Step-by-Step Methodology

• Vehicle Preparation: Prepare a 100 mM citrate buffer adjusted to pH 4.5.

• Formulation: Dissolve 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in 5% DMSO. Slowly add the pH 4.5 citrate buffer dropwise while vortexing to achieve a final clear solution (1 mg/mL).

• In Vivo Dosing: Administer the formulation to male Sprague-Dawley rats (n=6/group) via IV bolus (2 mg/kg) or oral gavage (10 mg/kg).

• Serial Sampling: Collect 200 µL blood samples via jugular vein cannulation at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Bioanalysis: Extract plasma via protein precipitation using acetonitrile spiked with a stable-isotope internal standard. Analyze the supernatant using LC-MS/MS. This bioanalytical method must be strictly validated for accuracy, precision, and stability according to the FDA Bioanalytical Method Validation Guidance for Industry[1].

In vivo Pharmacokinetic (PK) workflow for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol.

Data Presentation: Target PK Parameters

Parameter	Unit	Biological Significance & Experimental Causality
Cmax​	ng/mL	Maximum plasma concentration; dictates the acute toxicity threshold.
Tmax​	h	Time to maximum concentration; informs optimal dosing intervals for efficacy.
AUC0−∞​	ng·h/mL	Total systemic exposure; used to calculate oral bioavailability ( F% ).
t1/2​	h	Elimination half-life; determines if once-daily dosing is sufficient.

Phase 2: Acute Toxicity and Maximum Tolerated Dose (MTD)

Causality of Experimental Choices

Traditional LD50​ tests are ethically and scientifically obsolete. To establish the Maximum Tolerated Dose (MTD) for subsequent efficacy trials, we utilize the Fixed Dose Procedure (FDP). This method minimizes animal suffering while providing robust data for hazard classification and identifying the No-Observed-Adverse-Effect Level (NOAEL)[2].

Step-by-Step Methodology

• Sighting Study: Administer a single starting dose (e.g., 300 mg/kg) to a single female mouse. Observe continuously for the first 4 hours, then daily for 24 hours to identify immediate severe toxicity.

• Main Study: Based on the sighting study survival, administer fixed doses (5, 50, 300, or 2000 mg/kg) to groups of animals (n=5/sex) following OECD Test Guideline 420[2].

• Observation: Monitor clinical signs twice daily for 14 days using a standardized scoring matrix.

• Necropsy: Perform gross pathology on all animals at day 14 to assess organ-specific toxicity. Given the potential for nitro-reduction in the liver, pay special attention to hepatic necrosis or hypertrophy.

Data Presentation: Clinical Observation Scoring Matrix

Clinical Sign	Severity Score	Causality / Physiological Indicator	Action Required
Normal Activity	0	Baseline homeostasis	Continue standard monitoring
Piloerection / Lethargy	1	Mild stress or early systemic toxicity	Increase monitoring to 3x daily
>10% Weight Loss	2	Moderate metabolic disruption / GI toxicity	Provide supportive fluids
>20% Weight Loss	3	Severe toxicity; potential organ failure	Immediate humane euthanasia

Phase 3: Efficacy Modeling (Hypoxia-Activated Tumor Xenograft)

Causality of Experimental Choices

The nitro group on the aliphatic chain is highly susceptible to enzymatic reduction by one- or two-electron reductases (e.g., Cytochrome P450 oxidoreductase[POR]) in oxygen-deprived environments. In the hypoxic cores of solid tumors, this reduction converts the stable prodrug into reactive nitroso or hydroxylamine intermediates that induce targeted DNA damage.

Step-by-Step Methodology

• Cell Line Preparation: Culture a human colorectal carcinoma cell line (e.g., HCT116) known for developing dense, hypoxic cores in vivo.

• Inoculation: Inject 5×106 cells subcutaneously into the right flank of athymic nude mice.

• Randomization: Once tumors reach an average volume of ~200 mm 3 , randomize mice into Vehicle and Treatment groups (n=8/group).

• Treatment: Administer 2-Nitro-1-pyridin-4-yl-propane-1,3-diol at 50% of the established MTD (from Phase 2) using the dosing frequency dictated by the t1/2​ (from Phase 1).

• Humane Endpoints: Measure tumor volume using calipers ( V=2length×width2​ ). Euthanize animals if tumor burden exceeds 10% of normal body weight or if severe ulceration occurs, strictly adhering to the ARRIVE 2.0 guidelines for the welfare and use of animals in cancer research[3].

Hypoxia-activated nitroreduction pathway in solid tumor microenvironments.

References

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA), Center for Drug Evaluation and Research (CDER) URL: [Link]

• Title: OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure Source: Organisation for Economic Co-operation and Development (OECD) / National Institutes of Health (NIH) URL: [Link]

• Title: Guidelines for the welfare and use of animals in cancer research Source: British Journal of Cancer (Workman P. et al., 2010) URL: [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Integration of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in High-Throughput Fragment Screening Cascades

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Assay Biologists, Biophysicists, and Medicinal Chemists in Fragment-Based Drug Discovery (FBDD)

Introduction and Rationale

In the landscape of Fragment-Based Drug Discovery (FBDD), the selection of high-quality, low-molecular-weight building blocks is critical for identifying viable starting points for lead optimization [1]. 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (CAS: 30075-18-4) is a highly versatile, fragment-like molecule (MW: 198.18 g/mol ) that perfectly adheres to the "Rule of Three" (Ro3).

As a Senior Application Scientist, I frequently integrate scaffolds like this into High-Throughput Screening (HTS) libraries due to their unique pharmacophore presentation:

• Pyridine Ring: Acts as a robust hydrogen-bond acceptor and a classic hinge-binding motif for kinases, or a metal-coordinating vector for metalloenzymes.

• Propane-1,3-diol Backbone: Imparts exceptional aqueous solubility, allowing the fragment to be screened at high concentrations (1–2 mM) without forming colloidal aggregates—a primary cause of false positives in HTS.

• Nitro Group: Serves as a strong electron-withdrawing group that modulates the pKa of the pyridine ring. Furthermore, it provides a synthetic handle that can be readily reduced to an amine during the "Grow-Merge-Link" phase of structural elaboration.

Mechanistic Causality in Assay Design

While highly valuable, nitro-aromatic/heteroaromatic compounds can occasionally act as Pan-Assay Interference Compounds (PAINS) in traditional biochemical screens. They can absorb UV/Vis light (causing inner-filter effects) or act as redox cyclers in assays relying on coupled enzyme systems. Therefore, to screen 2-Nitro-1-pyridin-4-yl-propane-1,3-diol with high fidelity, we must bypass traditional biochemical assays and utilize biophysical screening cascades —specifically Differential Scanning Fluorimetry (DSF) and Surface Plasmon Resonance (SPR) [2, 3]. These methods are label-free or utilize environmentally sensitive dyes that are unaffected by the compound's optical properties, creating a self-validating system of hit identification.

Experimental Workflows & Protocols

The following protocols detail the step-by-step methodology for screening 2-Nitro-1-pyridin-4-yl-propane-1,3-diol against a target protein (e.g., a kinase or epigenetic reader domain).

Protocol 1: Library Preparation and Quality Control

Because fragments bind weakly ( Kd​ in the μ M to mM range), they must be screened at high concentrations. Solubility and stability are paramount.

• Stock Preparation: Dissolve 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in 100% anhydrous DMSO to a final concentration of 100 mM. Store in acoustic-compatible (Echo) multi-well plates at -20°C.

• Buffer Compatibility (Crucial Step): When preparing the aqueous screening buffer, strictly avoid strong reducing agents such as Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) at concentrations >1 mM. Prolonged incubation of the nitro group with strong reducing agents can lead to partial reduction to the hydroxylamine or amine, fundamentally altering the screening entity and invalidating Structure-Activity Relationship (SAR) data. Use β -mercaptoethanol (BME) if a reducing environment is absolutely required for protein stability.

Protocol 2: Primary High-Throughput Screen via Thermal Shift Assay (DSF)

DSF (or Thermal Shift) is a target-agnostic HTS method that measures the stabilization of a protein's folded state upon fragment binding [4].

• Assay Mix Preparation: Prepare a master mix containing 2 μ M of the target protein and 5X SYPRO Orange dye in the optimized assay buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl).

• Compound Dispensing: Using an acoustic liquid handler (e.g., Labcyte Echo), dispense 200 nL of the 100 mM fragment stock into a 384-well PCR plate.

• Reagent Addition: Add 20 μ L of the protein/dye master mix to each well. The final concentration of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol will be 1 mM in 1% DMSO.

• Thermal Ramping: Seal the plate with an optically clear film. Centrifuge at 1000 x g for 1 minute. Run the plate in a real-time PCR machine (e.g., QuantStudio) with a temperature ramp from 25°C to 95°C at a rate of 0.05°C/second.

• Data Analysis: Calculate the melting temperature ( Tm​ ) using the first derivative of the fluorescence emission curve. A positive hit is defined as a thermal shift ( ΔTm​ ) >0.5 °C compared to the DMSO-only control.

Protocol 3: Orthogonal Validation via Surface Plasmon Resonance (SPR)

To eliminate false positives from the DSF screen, SPR is used to confirm direct binding and establish binding kinetics ( Kd​ , kon​ , koff​ ) [3].

• Surface Immobilization: Immobilize the target protein onto a CM5 sensor chip using standard amine coupling chemistry (EDC/NHS) to a density of 3000–5000 Response Units (RU) to ensure sufficient signal for a low-molecular-weight fragment.

• Solvent Correction: Because the fragment is injected in the presence of DMSO, prepare a 10-point DMSO calibration curve (0.5% to 1.5% DMSO) to correct for bulk refractive index changes.

• Analyte Injection: Dilute 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in running buffer to create a concentration series (3.125 μ M to 2 mM). Inject over the active and reference flow cells at a high flow rate (50 μ L/min) to minimize mass transport limitations.

• Analysis: Fit the resulting sensorgrams to a 1:1 steady-state affinity model to determine the dissociation constant ( Kd​ ).

Data Presentation: Expected Fragment Metrics

When screening 2-Nitro-1-pyridin-4-yl-propane-1,3-diol, the data must be evaluated not just on raw affinity, but on Ligand Efficiency (LE). Because the molecule is small (Heavy Atom Count = 14), even a weak Kd​ represents a highly efficient binding event suitable for optimization.

Table 1: Representative Screening Metrics for Pyridine-Diol Fragments

Parameter	Metric / Threshold	Interpretation for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol
Primary Screen (DSF)	ΔTm​>0.5 °C	Indicates target stabilization. The diol group often forms critical water-mediated H-bonds, driving this thermal shift.
Affinity (SPR Kd​ )	50μM−2mM	Typical starting affinity for a fragment. Validates the DSF hit and confirms 1:1 reversible binding.
Ligand Efficiency (LE)	>0.3 kcal/mol/HA	With 14 heavy atoms, a Kd​ of 1 mM yields an LE of ∼0.30 . This is the critical threshold proving the fragment is a highly efficient binder.
Stoichiometry ( Rmax​ )	0.8−1.2	Ensures the fragment is not aggregating or binding non-specifically to the sensor matrix.

Screening Cascade Visualization

The logical relationship between the library preparation, primary biophysical screening, and orthogonal validation is mapped below. This workflow ensures that assay interference inherent to nitro-aromatic compounds is systematically filtered out.

Figure 1: High-throughput fragment screening cascade for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol.

Conclusion

The successful deployment of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in high-throughput screening requires a deep understanding of its physicochemical properties. By avoiding strong reducing agents during library preparation and utilizing a robust biophysical cascade (DSF followed by SPR), researchers can circumvent the traditional assay interference associated with nitro-heteroaromatics. This self-validating approach ensures that only true, stoichiometrically sound binding events are advanced into resource-intensive X-ray crystallography and medicinal chemistry optimization phases.

References

• Charles River Laboratories. Fragment-based Drug Discovery. Retrieved from:[Link]

• Oxford Academic. Biophysical screening in fragment-based drug design: a brief overview. Journal of Pharmacy and Pharmacology. Retrieved from:[Link]

• ACS Publications. Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. Retrieved from:[Link]

• National Institutes of Health (PMC). Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. PNAS. Retrieved from:[Link]

Preclinical Application Note: Dosage, Formulation, and Administration of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in Murine Models

Executive Summary & Rationale

2-Nitro-1-pyridin-4-yl-propane-1,3-diol (NPP) (CAS: 30075-18-4) is a highly specialized nitroaromatic intermediate utilized in the development of bioreductive agents and Hypoxia-Activated Prodrugs (HAPs). In preclinical oncology and antimicrobial models, nitro(het)aromatic compounds are engineered to exploit the unique microenvironments of diseased tissues.

As a Senior Application Scientist, it is critical to understand the physicochemical causality behind NPP's behavior in vivo. The molecule features two distinct functional domains:

• The Bioreductive Trigger (Nitro Group): Under normoxic conditions, the nitro group remains stable. However, in low-oxygen environments (pO2 < 10 mmHg), it undergoes selective, step-wise enzymatic reduction by to form highly reactive hydroxylamine and amino derivatives.

• The Microenvironment Anchor (Pyridine-4-yl Moiety): The weakly basic pyridine nitrogen (pKa ~5.5) becomes partially protonated in the acidic tumor microenvironment (pH 6.5–6.8). This protonation enhances local aqueous solubility and promotes ion-trapping within the tumor interstitium, synergizing with hypoxia-driven activation.

This guide provides a self-validating, step-by-step framework for formulating and dosing NPP in murine models to ensure reproducible pharmacokinetic (PK) and pharmacodynamic (PD) outcomes.

Mechanistic Pathway of Activation

The therapeutic window of NPP relies entirely on its selective reduction in hypoxic tissues. The diagram below illustrates the electron-transfer cascade catalyzed by oxidoreductases, a fundamental principle in .

Bioreductive activation pathway of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol via nitroreductases.

Physicochemical Profiling & Formulation Strategy

NPP presents a formulation challenge: the 1,3-diol backbone is hydrophilic, but the nitro-pyridine core is lipophilic and prone to precipitation in pure aqueous buffers. Administering a micro-suspension intravenously will cause pulmonary embolism and erratic PK profiles.

Optimized Vehicle Composition

To achieve a true solution, a co-solvent system is mandatory.

Component	Volume %	Causality & Function in Formulation
DMSO	5%	Disrupts the crystalline lattice of the nitroaromatic core; acts as the primary solubilizer.
PEG300	40%	Co-solvent that prevents precipitation upon dilution in the bloodstream by forming a hydration shell.
Tween 80	5%	Non-ionic surfactant; reduces surface tension and prevents aggregation of the lipophilic domains.
Saline (0.9%)	50%	Isotonic aqueous base to match physiological osmolarity and prevent hemolysis.

Step-by-Step Formulation Protocol

• Weighing: Accurately weigh the required mass of NPP powder into a sterile glass vial.

• Primary Solubilization: Add the calculated volume of DMSO. Vortex for 60 seconds until completely clear.

• Co-solvent Addition: Add PEG300 and Tween 80. Sonicate the mixture in a water bath at 37°C for 5 minutes.

• Aqueous Dilution: Dropwise, add 0.9% Saline while continuously vortexing to prevent localized precipitation ("crashing out").

• Self-Validation Checkpoint (Tyndall Effect): Shine a laser pointer through the vial. If a solid beam of light is visible (Tyndall effect), the formulation is a colloidal suspension, not a true solution. Do not inject. Re-sonicate or slightly increase PEG300 until the beam disappears.

In Vivo Pharmacokinetic (PK) Protocol

To establish baseline clearance and bioavailability, both Intravenous (IV) and Oral (PO) routes must be evaluated. The diol groups are highly susceptible to first-pass glucuronidation in the liver, making PO bioavailability a critical metric.

Dosing Administration Guidelines

Route	Target Dose	Max Volume (Mouse)	Needle/Gavage Size	Frequency
IV (Tail Vein)	10 mg/kg	5 mL/kg (~100 µL for 20g)	29G or 30G	Single Dose
PO (Oral Gavage)	30 mg/kg	10 mL/kg (~200 µL for 20g)	20G or 22G Bulb	Single Dose

Step-by-Step PK Workflow

• Animal Preparation: Use 6–8 week old female BALB/c or C57BL/6 mice. For the PO cohort, fast the animals for 12 hours prior to dosing. Causality: The 1,3-diol moiety can form complexes with dietary fibers and metals in standard chow, drastically reducing intestinal absorption.

• Administration: Administer the formulation via the chosen route.

• Blood Sampling: Collect 50 µL of blood via submandibular bleed at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes.

• Plasma Extraction: Centrifuge at 3,000 × g for 10 minutes at 4°C. Extract plasma and store at -80°C.

• Self-Validation Checkpoint (Bioanalysis): During LC-MS/MS quantification, you must spike the plasma with a Stable-Isotope Labeled Internal Standard (SIL-IS). If the recovery of the SIL-IS drops below 70%, it indicates that endogenous plasma proteins are binding to the nitro-pyridine core, and the extraction solvent (e.g., Acetonitrile) must be acidified with 0.1% Formic Acid to disrupt protein binding.

Efficacy Dosing in Hypoxic Tumor Xenografts

When evaluating NPP as a targeted agent, the dosing regimen must account for the slow kinetics of within the tumor core.

Step-by-Step Efficacy Workflow

• Model Generation: Implant 5 × 10⁶ high-NTR expressing tumor cells (e.g., A549 or HCT116) subcutaneously into the right flank of athymic nude mice.

• Treatment Initiation: Wait until tumors reach a volume of ~250–300 mm³. Causality: Tumors smaller than 200 mm³ often lack a fully developed necrotic/hypoxic core, meaning the pO2 will be too high to trigger the reduction of the nitro group, leading to false-negative efficacy data.

• Dosing Regimen: Administer NPP at 15 mg/kg IV, every 3 days (Q3D) for a total of 4 to 6 cycles.

• Self-Validation Checkpoint (Mechanism Confirmation): 24 hours before the final necropsy, inject the mice intraperitoneally with Pimonidazole (60 mg/kg). Post-necropsy, perform immunohistochemistry (IHC) on tumor slices, co-staining for Pimonidazole (hypoxia marker) and Cleaved Caspase-3 (apoptosis marker).

  • Validation: Efficacy is only scientifically validated if the apoptotic regions spatially co-localize strictly with the Pimonidazole-positive regions. If apoptosis is diffuse, the compound is exhibiting off-target normoxic toxicity.

References

To ensure authoritative grounding, the mechanistic principles and protocols described in this guide are supported by the following peer-reviewed literature on nitroaromatic metabolism and hypoxia-activated prodrugs:

• Significance of Specific Oxidoreductases in the Design of Hypoxia-Activated Prodrugs and Fluorescent Turn off–on Probes for Hypoxia Imaging. International Journal of Molecular Sciences, MDPI (2022). URL:[Link]

• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. Pharmaceuticals (Basel), PMC (2024). URL:[Link]

• Reduction of polynitroaromatic compounds: the bacterial nitroreductases. FEMS Microbiology Reviews, PubMed (2008). URL:[Link]

techniques for labeling 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

Application Note: Advanced Isotopic Labeling Strategies for 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol

Audience: Researchers, scientists, and drug development professionals.

Mechanistic Rationale and Synthetic Strategy

2-Nitro-1-(pyridin-4-yl)propane-1,3-diol (CAS: 30075-18-4) is a highly functionalized aliphatic nitro-diol utilized as a versatile intermediate in the synthesis of modified chloramphenicol analogs, sphingosine derivatives, and complex pyridine-containing therapeutics. For pharmacokinetic (PK), ADME, and quantitative LC-MS/MS studies, the generation of stable ( 13 C, 15 N, 2 H) and radioactive ( 14 C) isotopologues is strictly required to trace metabolic pathways and ensure assay precision.

The core synthetic construction of this scaffold relies on the Henry reaction (nitroaldol condensation)[1],[2]. This base-catalyzed carbon-carbon bond-forming reaction couples pyridine-4-carboxaldehyde with 2-nitroethanol.

Causality of the Synthetic Design: The Henry reaction is inherently reversible, and the choice of base and solvent dictates both the equilibrium position and the chemoselectivity of the reaction[3]. Strong bases (like aqueous NaOH) often drive the E1cB dehydration of the resulting β -nitro alcohol into an undesired nitroalkene. To prevent this, our protocols utilize 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or catalytic tetrabutylammonium fluoride (TBAF) in aprotic solvents (e.g., THF). These mild, non-nucleophilic conditions efficiently generate the nitronate anion from 2-nitroethanol without promoting the elimination of the newly formed hydroxyl group[3]. Furthermore, this convergent two-component coupling allows for late-stage isotopic incorporation, minimizing the loss of expensive labeled precursors.

Visualizations of the Labeling Workflows

Convergent isotopic labeling workflow via the Henry reaction.

Mechanism of the nitroaldol reaction highlighting intermediate formation.

Experimental Protocols

Protocol A: Synthesis of [ 13 C]-2-Nitro-1-(pyridin-4-yl)propane-1,3-diol

This protocol describes the incorporation of a 13 C label at the benzylic position (C1 of the propane backbone) using[carbonyl- 13 C]-pyridine-4-carboxaldehyde.

Causality & Self-Validation: Using a 13 C-labeled electrophile guarantees that the label is situated at a metabolically stable position, avoiding loss during potential in vivo nitro-reduction or alcohol oxidation. The reaction is self-validating via LC-MS: the product mass will shift by +1 Da, and 13 C NMR will show a highly enhanced singlet at ~70 ppm.

• Preparation: In an oven-dried 25 mL round-bottom flask under argon, dissolve[carbonyl- 13 C]-pyridine-4-carboxaldehyde (1.0 mmol, 109 mg) and 2-nitroethanol (1.2 mmol, 109 mg) in anhydrous THF (5.0 mL).

• Catalyst Addition: Cool the mixture to 0 °C using an ice bath. Add DBU (0.1 mmol, 15 µL) dropwise over 2 minutes. Causality: Maintaining 0 °C suppresses the retro-aldol pathway and prevents exothermic degradation.

• Reaction Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature (20 °C) for 4 hours. Monitor via TLC (DCM:MeOH 9:1); the labeled aldehyde (R f​ ~0.6) should completely convert to the more polar diol (R f​ ~0.3).

• Quenching: Quench the reaction by adding saturated aqueous NH 4​ Cl (5 mL). Causality: The weak acid neutralizes DBU, protonating the intermediate alkoxide and locking the equilibrium to prevent retro-Henry cleavage.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via flash chromatography (Silica gel, gradient 0-10% MeOH in DCM) to yield the [ 13 C]-labeled target.

Protocol B: Synthesis of [ 15 N]-2-Nitro-1-(pyridin-4-yl)propane-1,3-diol

This protocol utilizes [ 15 N]-2-nitroethanol, which is pre-synthesized from [ 15 N]-nitromethane and formaldehyde[4],[5].

Causality & Self-Validation: 15 N labeling of the nitro group is ideal for tracking the metabolic fate of the nitrogen atom (e.g., reduction to an amine). Successful 15 N incorporation is validated by a characteristic splitting in the 1 H NMR (the α -proton will show a large 1 H- 15 N coupling constant, ~3 Hz) and a +1 Da shift in HRMS.

• Preparation: Dissolve unlabeled pyridine-4-carboxaldehyde (1.0 mmol, 107 mg) and [ 15 N]-2-nitroethanol (1.1 mmol, 100 mg) in anhydrous THF (5.0 mL) at 0 °C.

• Coupling: Add catalytic TBAF (0.1 M in THF, 0.1 mL). Causality: The fluoride ion acts as a mild, effective base for nitroaldol reactions, providing higher diastereoselectivity (syn/anti) compared to amine bases.

• Workup: Stir for 6 hours at room temperature. Quench with 0.1 M HCl (2 mL) to neutralize the catalyst. Extract with EtOAc, dry, and purify as described in Protocol A.

Protocol C: Late-Stage Deuterium Labeling via H/D Exchange

Causality & Self-Validation: The proton attached to the C2 carbon (bearing the nitro group) is highly acidic (pK a​ ~9.5) due to the strong electron-withdrawing nature of the NO 2​ group. This allows for direct, late-stage H/D exchange without needing deuterated precursors. The system self-validates through 1 H NMR: the integration of the C2-proton signal (~4.8 ppm) will drop to zero as it is replaced by deuterium.

• Solvation: Dissolve unlabeled 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol (1.0 mmol) in MeOD-d 4​ (4.0 mL) and D 2​ O (1.0 mL).

• Exchange: Add anhydrous K 2​ CO 3​ (0.1 mmol, 14 mg). Stir the mixture at 40 °C for 12 hours.

• Isolation: Neutralize the mixture with DCl (0.1 M in D 2​ O) to pH 6. Causality: Quenching with a deuterated acid ensures that back-exchange with ambient protons does not occur during the workup.

• Lyophilization: Remove the deuterated solvents directly via lyophilization to yield the [ 2 H]-labeled product quantitatively.

Quantitative Data and Analytical Validation

Labeling Strategy	Isotopic Precursor	Target Position	Reaction Time	Expected Yield	Analytical Validation Specs
Carbon-13 ( 13 C)	[carbonyl- 13 C]-Pyridine-4-carboxaldehyde	C1 (Benzylic Carbon)	4 Hours	75 - 82%	+1 Da (MS); Enhanced singlet at ~70 ppm ( 13 C NMR)
Nitrogen-15 ( 15 N)	[ 15 N]-2-Nitroethanol	Nitro Group	6 Hours	68 - 75%	+1 Da (MS); 1 H- 15 N coupling at ~4.8 ppm ( 1 H NMR)
Deuterium ( 2 H)	D 2​ O / MeOD-d 4​	C2 ( α -Nitro Carbon)	12 Hours	> 95%	+1 Da (MS); Disappearance of C2 proton signal ( 1 H NMR)
Carbon-14 ( 14 C)	[carbonyl- 14 C]-Pyridine-4-carboxaldehyde	C1 (Benzylic Carbon)	4 Hours	70 - 80%	Radiochemical purity >99% via Radio-HPLC

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Henry Reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stability of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

Welcome to the technical support guide for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol. This document is intended for researchers, scientists, and drug development professionals. It provides in-depth technical guidance on the stability of this compound in various solvents, offering troubleshooting advice and answers to frequently asked questions to ensure the integrity of your experiments.

Nitroaromatic compounds, particularly those with additional functional groups like alcohols, require careful handling due to their potential for instability.[1][2] This guide is structured to address the specific challenges you might encounter with 2-Nitro-1-pyridin-4-yl-propane-1,3-diol, a molecule whose stability is dictated by the interplay of its nitro, diol, and pyridine functionalities.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol?

The stability of this compound is primarily influenced by three factors: pH, solvent choice, and temperature.

• pH: The molecule is most susceptible to degradation under basic conditions. The hydrogen atom on the carbon bearing the nitro group (the α-carbon) is acidic and can be removed by a base.[3] This initiates a retro-Henry (also known as a retro-nitroaldol) reaction, which is a major degradation pathway.[4][5] Acidic conditions are generally more favorable, though strong acids should also be avoided.[1]

• Solvent: Protic solvents (e.g., methanol, ethanol, water) can facilitate proton transfer and may act as weak bases, promoting degradation.[6] Aprotic solvents (e.g., DMSO, DMF, Acetonitrile) are generally preferred for stock solutions and short-term storage.

• Temperature and Light: As with many nitroaromatic compounds, exposure to elevated temperatures and UV light can accelerate decomposition.[1] It is recommended to store the compound and its solutions in a cool, dark place.

Q2: What is the most probable degradation pathway for this molecule?

The most likely degradation pathway is the base-catalyzed retro-Henry reaction.[4] This process involves the cleavage of the carbon-carbon bond between the nitro-bearing carbon (C2) and the alcohol-bearing carbon attached to the pyridine ring (C1). This would break the molecule down into 4-pyridinecarboxaldehyde and 2-nitropropane-1,3-diol. All steps in the Henry reaction are reversible, making the retro-Henry pathway a significant concern, especially in solution.[4]

Q3: What are the recommended storage conditions for the solid compound and its solutions?

• Solid Compound: Store the solid material in a tightly sealed container in a cool (2-8°C), dry, and dark environment.[7] To prevent oxidation or moisture absorption, storage under an inert atmosphere like nitrogen or argon is advisable for long-term stability.[1]

• Solutions: Prepare stock solutions in high-purity, anhydrous aprotic solvents such as DMSO or DMF. For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. Before use, allow the solution to equilibrate to room temperature to prevent condensation from introducing water into the stock.

Q4: How should I choose a solvent for my experiment?

The choice of solvent is critical and depends on the experimental requirements.

• For Stock Solutions: Anhydrous DMSO or DMF are recommended.

• For Reactions: If the reaction conditions are basic, the stability of the compound will be very limited. It is crucial to perform control experiments to quantify the rate of degradation under your specific conditions. Aprotic solvents are generally safer choices.

• For Chromatography (HPLC): Use a mobile phase with a neutral or slightly acidic pH. Avoid basic additives. A common choice would be a buffered aqueous solution (e.g., with formic acid or ammonium acetate) and an organic modifier like acetonitrile or methanol.[8]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: I prepared a solution of the compound in methanol and observed a new peak in my HPLC analysis after a few hours. What is happening?

Answer: This is a classic sign of solvent-induced degradation, likely via the retro-Henry reaction. Methanol, although a protic solvent, can act as a weak base, catalyzing the decomposition of your compound.

Troubleshooting Steps:

• Confirm Degradation: Re-analyze your sample at several time points (e.g., T=0, 2h, 6h, 24h) to monitor the decrease of the parent peak and the increase of the new peak(s).

• Identify Degradation Products: If you have access to LC-MS, analyze the new peak to determine its mass. The expected degradation products are 4-pyridinecarboxaldehyde and 2-nitropropane-1,3-diol.

• Change Solvent: Immediately switch to a more stable solvent system. Prepare a fresh solution in anhydrous DMSO or acetonitrile and repeat the time-course analysis. You should observe significantly improved stability.

• Protocol Adjustment: If your experimental protocol absolutely requires a protic solvent, conduct the experiment at the lowest possible temperature and for the shortest possible duration to minimize degradation. Always use a freshly prepared solution.

Q2: My stock solution in DMSO shows a gradual decrease in concentration over several weeks, even when stored at -20°C. Why?

Answer: While DMSO is a recommended solvent, very slow degradation can still occur over extended periods. This can be due to trace amounts of water or basic impurities in the solvent, or inherent instability of the compound.

Troubleshooting Steps:

• Use High-Purity Solvent: Ensure you are using a high-purity, anhydrous grade of DMSO.

• Optimize Storage: Store aliquots at -80°C for long-term storage (>1 month). This will significantly slow down degradation kinetics.

• Perform Periodic Purity Checks: For critical experiments, it is good practice to re-assess the purity/concentration of your stock solution via HPLC or qNMR if it has been stored for an extended period.

• Workflow for Stability Assessment: The diagram below outlines a workflow for investigating unexpected sample degradation.

Caption: Workflow for troubleshooting compound instability.

Q3: I am developing an HPLC method and see severe peak tailing and shifting retention times when using a basic mobile phase.

Answer: This is expected behavior due to on-column degradation and interaction. The basic mobile phase is catalyzing the retro-Henry reaction while your sample is on the column. The pyridine moiety can also exhibit different protonation states, affecting chromatography.

Troubleshooting Steps:

• Adjust Mobile Phase pH: Immediately switch to a neutral or acidic mobile phase. A common starting point is 0.1% formic acid in both the aqueous (A) and organic (B) phases. This will ensure the pyridine nitrogen is protonated and minimizes base-catalyzed degradation.

• Use a Buffered System: For better reproducibility, use a buffer such as 10 mM ammonium acetate or ammonium formate, which will maintain a consistent pH.

• Column Selection: A standard C18 column should be suitable.[8] Ensure the column is well-equilibrated with the new mobile phase before injecting your sample.

• Check for Contamination: If problems persist, ensure your HPLC system is not contaminated with basic residues from previous analyses. Flush the system thoroughly.

Predicted Stability Profile in Common Solvents

The following table summarizes the expected relative stability of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in different solvent types and pH conditions, based on general chemical principles of nitroalkanols.[6][9][10] Experimental verification is crucial.

Solvent Class	Example Solvents	Acidic (pH < 6)	Neutral (pH ~7)	Basic (pH > 8)
Aprotic Polar	DMSO, DMF, Acetonitrile	High	High	Low
Aprotic Non-Polar	Dichloromethane, THF	High	Moderate	Very Low
Protic Polar	Water, Methanol, Ethanol	Moderate	Low	Very Low

Key Degradation Pathway: Retro-Henry Reaction

The primary chemical liability of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is its susceptibility to a base-catalyzed retro-Henry reaction. The mechanism is illustrated below.

Caption: Simplified mechanism of the retro-Henry reaction.

This reversible reaction is the main reason for the compound's instability in basic and, to a lesser extent, neutral protic media.[4] The equilibrium can be shifted towards the starting materials in acidic conditions, which protonate the base and suppress the initial deprotonation step.

References

• BenchChem. (2026).
• BenchChem. (2025). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• U.S. Department of Health and Human Services. (n.d.). Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Agency for Toxic Substances and Disease Registry.
• Singh, D., & Ramanathan, G. (2015).
• Acevedo, O., & Jorgensen, W. L. (2011). Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction.
• BenchChem. (2025).
• Acevedo, O., & Jorgensen, W. L. (2011). Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction.
• Nishino, S. F., & Spain, J. C. (2006). Nitroaromatic Compounds, from Synthesis to Biodegradation. In Physiology and Biochemistry of Extremophiles. ASM Press.
• Purcell, F. J. (2012). Biocatalytic Approaches to the Henry (Nitroaldol) Reaction.
• Chagarovskiy, A. O., et al. (2019). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex. Molecules, 24(21), 3858.
• Parhi, A. K., & Dash, M. (2017). The Henry (Nitroaldol) Reaction.
• Wikipedia. (n.d.). Henry reaction.
• MDPI. (2022). Nitroaldol Reaction. Encyclopedia.
• Sigma-Aldrich. (n.d.). 2-Amino-1-(4-nitrophenyl)propane-1,3-diol.
• Sigma-Aldrich. (n.d.). 2-Amino-1-(4-nitrophenyl)propane-1,3-diol British Pharmacopoeia (BP) Reference Standard.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Henry reaction - Wikipedia [en.wikipedia.org]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (1S,2S)-(+)-2-氨基-1-(4-硝基苯基)-1,3-丙二醇 British Pharmacopoeia (BP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol Derivatives

Welcome to the technical support center for the synthesis and optimization of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of the Henry (nitroaldol) reaction when applied to this specific class of compounds. Our goal is to provide you with in-depth, field-proven insights to streamline your experimental workflow and overcome common challenges.

Introduction

2-Nitro-1-pyridin-4-yl-propane-1,3-diol and its derivatives are valuable intermediates in medicinal chemistry, serving as precursors to a variety of bioactive molecules, including β-amino alcohols.[1][2] The core of their synthesis lies in the Henry reaction, a powerful C-C bond-forming reaction between a nitroalkane and an aldehyde.[2][3][4] However, the synthesis of the target 1,3-diol structure using pyridine-4-carbaldehyde presents unique challenges, including controlling the double addition, managing side reactions, and achieving the desired stereoselectivity. This guide provides a comprehensive resource for troubleshooting and optimizing these reactions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for the synthesis of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol?

The synthesis is a base-catalyzed Henry (nitroaldol) reaction. The mechanism proceeds in the following steps:

• Deprotonation: A base removes an acidic α-proton from the nitroalkane (e.g., nitroethanol) to form a resonance-stabilized nitronate anion.[3][5]

• Nucleophilic Attack: The nucleophilic carbon of the nitronate anion attacks the electrophilic carbonyl carbon of pyridine-4-carbaldehyde.

• Protonation: The resulting alkoxide is protonated to form a β-nitro alcohol.

• Second Henry Reaction: If the nitroalkane has a second acidic proton (as in nitroethanol), the process can repeat with a second molecule of the aldehyde to form the 1,3-diol.

All steps of the Henry reaction are reversible, which can impact the overall yield.[2]

Q2: How does the basicity of the pyridine-4-carbaldehyde substrate affect the reaction?

The pyridine nitrogen can act as a Lewis base, potentially interacting with Lewis acidic catalysts or metal cations.[6][7] This can sometimes lead to catalyst inhibition. Therefore, the choice of catalyst is crucial. For Lewis acid-catalyzed reactions, a stoichiometric amount of the Lewis acid may be required to overcome this inhibition. Alternatively, organocatalysts or simple base catalysis can be effective.[8]

Q3: What are the most common side reactions to be aware of?

The primary side reactions include:

• Retro-Henry Reaction: The product can revert to the starting materials, lowering the yield.[2]

• Dehydration: The β-nitro alcohol product can eliminate water to form a nitroalkene, especially at higher temperatures or under strongly acidic or basic conditions.[1][5]

• Cannizzaro Reaction: Pyridine-4-carbaldehyde, lacking α-hydrogens, can undergo self-condensation in the presence of a strong base.[2]

• Over-reaction: If using a nitroalkane with multiple acidic protons, there is a risk of forming more complex mixtures if the stoichiometry is not carefully controlled.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q: I am observing very low conversion of my starting materials. What are the likely causes and how can I improve the yield?

A: Low yield is a common issue and can stem from several factors. Here is a systematic approach to troubleshooting:

• Insufficient Catalyst Activity:

  • Cause: The base may be too weak to efficiently deprotonate the nitroalkane. The pKa of nitroalkanes is typically in the range of 8.5-10.[5]

  • Solution:

    • Screen Bases: If using a mild base like sodium bicarbonate, consider a stronger base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), triethylamine, or potassium carbonate.[3][9]

    • Catalyst Loading: Ensure the correct catalyst loading is used. For organocatalyzed reactions, this is typically 5-20 mol%.[8]

    • Catalyst Integrity: If using a metal complex, ensure it has been stored correctly and is not deactivated.

• Retro-Henry Reaction Dominating:

  • Cause: The equilibrium of the reaction may favor the starting materials.

  • Solution:

    • Lower the Temperature: Running the reaction at a lower temperature (e.g., 0 °C to -20 °C) can often shift the equilibrium towards the product.[9]

    • Stoichiometry: Use a slight excess of the nitroalkane (1.2-1.5 equivalents) to push the reaction forward.

• Purity of Reagents:

  • Cause: Impurities in pyridine-4-carbaldehyde (e.g., from oxidation to isonicotinic acid) can interfere with the reaction.

  • Solution: Use freshly distilled or purified pyridine-4-carbaldehyde. Purification can be achieved by distillation or column chromatography.[10][11][12][13][14]

Issue 2: Formation of Nitroalkene Byproduct

Q: My product is contaminated with a significant amount of the dehydrated nitroalkene. How can I prevent this?

A: Nitroalkene formation is a result of the elimination of water from the β-nitro alcohol product. This is often favored by heat and strong bases or acids.

• Control Reaction Temperature:

  • Cause: Higher temperatures promote the elimination reaction.

  • Solution: Maintain a lower reaction temperature throughout the process.

• Choice of Base:

  • Cause: Strong bases can accelerate dehydration.

  • Solution: Use the minimum effective concentration of the base. Consider using a milder or sterically hindered base.

• Work-up Procedure:

  • Cause: Quenching the reaction with a strong acid can promote dehydration.

  • Solution: Quench the reaction with a saturated aqueous solution of a mild acid like ammonium chloride (NH₄Cl).[8][9]

Issue 3: Poor Diastereoselectivity

Q: I am obtaining a mixture of diastereomers (syn and anti). How can I improve the diastereoselectivity for the desired 1,3-diol?

A: Achieving high diastereoselectivity in the formation of 1,3-diols requires careful control over the reaction conditions and often involves chelation control.

• Catalyst System:

  • Cause: The choice of catalyst and ligands plays a major role in determining the stereochemical outcome.

  • Solution:

    • Chiral Catalysts: Employ a chiral catalyst system, such as a Copper(II) acetate/chiral bis(oxazoline) ligand complex, which has been shown to be effective in asymmetric Henry reactions.[9]

    • Chelation-Controlled Reduction: A powerful strategy is a two-step approach: first, perform a Henry reaction to form a β-hydroxy-α'-nitro ketone, followed by a chelation-controlled reduction using a reagent like LiAlH₄ with a Lewis acid (e.g., LiI) to favor the syn-1,3-diol.[15]

• Solvent Effects:

  • Cause: The solvent can influence the transition state geometry.

  • Solution: Screen a variety of solvents. Ethereal solvents like THF or 2-MeTHF have been found to be effective in some diastereoselective Henry reactions.[16][17]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-Nitro-1-(pyridin-4-yl)propane-1,3-diol

This protocol is a representative starting point and may require optimization.

Materials:

• Pyridine-4-carbaldehyde

• Nitroethanol

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add pyridine-4-carbaldehyde (1.0 equivalent) and anhydrous THF (to make a 0.5 M solution).

• Cool the solution to 0 °C in an ice bath.

• Add nitroethanol (1.2 equivalents) to the stirred solution.

• Slowly add DBU (0.2 equivalents) dropwise to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by Thin-Layer Chromatography (TLC).

• Upon completion (or when no further change is observed), quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[9]

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Purification by Column Chromatography

The polar nature of the nitrodiol product requires a polar eluent system for effective purification.

• Prepare the Column: Pack a silica gel column using a suitable non-polar solvent like hexane.

• Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture and load it onto the column.

• Elution: Elute the column with a gradient of methanol in dichloromethane or ethyl acetate. A typical gradient might start from 2% methanol and gradually increase to 10-15%.

• Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Data Summary Table

Parameter	Condition	Expected Outcome	Rationale
Temperature	Low (-20 °C to 0 °C)	Higher yield, reduced dehydration	Favors the forward Henry reaction and disfavors the elimination side reaction.[9]
High (> Room Temp)	Lower yield, increased dehydration	Promotes the retro-Henry reaction and elimination.
Base	Weak (e.g., NaHCO₃)	Low conversion	May not be strong enough to deprotonate the nitroalkane effectively.
Strong (e.g., DBU, Et₃N)	Higher conversion	Efficiently generates the nitronate anion.[3][9]
Excess Strong Base	Increased side reactions	Can promote dehydration and Cannizzaro reaction.
Solvent	Aprotic (THF, CH₂Cl₂)	Good solubility, generally good yields	Common solvents for Henry reactions.[8]
Protic (Ethanol)	Variable, can improve yield in some cases	Can participate in hydrogen bonding and influence the transition state.[9]
Catalyst	Achiral Base	Racemic or diastereomeric mixture	No stereochemical control.
Chiral Catalyst	Enantio- or diastereomerically enriched product	The chiral environment of the catalyst directs the stereochemical outcome.[9]

Visualizations

Reaction Mechanism

Caption: Mechanism of the base-catalyzed Henry reaction.

Troubleshooting Workflow

Sources

• 1. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Henry Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. sioc.ac.cn [sioc.ac.cn]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Purification of Pyridine - Chempedia - LookChem [lookchem.com]
• 12. KR101652750B1 - Purification method of pyridine and pyridine derivatives - Google Patents [patents.google.com]
• 13. US20100324299A1 - Method for purification of pyridine, and method for production of chlorinated pyridine - Google Patents [patents.google.com]
• 14. CN101981007A - Method for purification of pyridine, and method for production of chlorinated pyridine - Google Patents [patents.google.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Crystallization-Enabled Henry Reactions: Stereoconvergent Construction of Fully Substituted [N]-Asymmetric Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Nitroaldol (Henry) reaction of 2-oxoaldehydes with nitroalkanes as a strategic step for a useful, one-pot synthesis of 1,2-diketones - RSC Advances (RSC Publishing) DOI:10.1039/C5RA03772G [pubs.rsc.org]

Technical Support Center: Profiling and Mitigating Off-Target Effects of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

Welcome to the Technical Support Center. This guide is designed for researchers, toxicologists, and drug development professionals working with 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (CAS 30075-18-4) ()[1]. This specific compound presents two classic structural pharmacophore liabilities that frequently drive off-target toxicity and poor ADME profiles: a nitroaromatic group and an unsubstituted pyridine ring .

Below, we troubleshoot the most common experimental artifacts associated with this molecule and provide self-validating protocols to isolate and mitigate these liabilities.

Portal 1: The Nitro Group Liability (Oxidative Stress & Covalent Binding)

Q: Why does 2-Nitro-1-pyridin-4-yl-propane-1,3-diol exhibit severe cytotoxicity in aerobic cell-based assays, but appears benign in biochemical assays? A: This is a classic artifact of nitroreduction . In cellular environments, endogenous nitroreductases catalyze the single-electron reduction of the nitro group to a nitro radical anion. Under aerobic conditions, this radical rapidly transfers its electron to molecular oxygen, generating superoxide (O2•-) and reverting to the parent compound. This "redox cycling" causes massive, target-independent oxidative stress ()[2]. In cell-free biochemical assays lacking these reductases, the compound remains stable, masking this liability.

Q: If redox cycling isn't the only issue, what else does the nitro group do? A: If the nitro radical anion undergoes further reduction (especially in hypoxic environments like tumor cores), it forms highly reactive nitroso (R-NO) and hydroxylamine (R-NHOH) intermediates. These are potent electrophiles that form covalent adducts with nucleophilic residues (e.g., cysteine thiols) on off-target proteins and DNA, leading to mutagenicity (Ames positive) and idiosyncratic toxicities ()[3].

Mechanism of nitroreduction leading to oxidative stress and covalent adduct formation.

Protocol: Self-Validating Deconvolution of ROS vs. Covalent Toxicity

To empirically isolate the mechanism of your off-target toxicity, use this self-validating workflow:

• Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 96-well plate.

• Pre-treatment (The Control): Pre-incubate half the wells with 5 mM N-acetylcysteine (NAC, an ROS scavenger and glutathione precursor) for 1 hour.

• Compound Addition: Add 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (0.1 - 100 µM).

  • Positive Control: Menadione (10 µM) - a known redox cycler.

  • Negative Control: 0.1% DMSO vehicle.

• Viability Readout: After 24 hours, measure ATP via CellTiter-Glo.

• Validation & Causality Check:

  • System Validation: Menadione toxicity MUST be rescued by >50% in the NAC wells. If not, the NAC was inactive or degraded.

  • Interpretation: If NAC rescues the toxicity of your compound, the off-target effect is ROS-driven (redox cycling). If NAC provides no rescue, the toxicity is likely driven by direct covalent adduct formation (hydroxylamine pathway).

Portal 2: The Pyridine Liability (CYP450 Inhibition)

Q: Our ADME profiling shows strong CYP3A4 inhibition. What is the structural basis for this? A: The basic nitrogen atom on the pyridine ring (at the 4-position) possesses a lone pair of electrons. This lone pair acts as a strong Lewis base and coordinates directly with the ferric (Fe3+) heme iron in the active site of Cytochrome P450 enzymes. This displaces the axial water molecule, preventing oxygen activation and resulting in potent, reversible "Type II" inhibition. This is a massive liability for clinical Drug-Drug Interactions (DDIs).

Q: How do we properly screen for this and distinguish it from Time-Dependent Inhibition (TDI)? A: You must run a shift assay. Direct heme coordination is instantaneous and reversible, while TDI (often caused by the nitro group forming reactive metabolites that covalently destroy the CYP enzyme) requires catalytic turnover over time.

Step-by-step workflow for evaluating CYP450 reversible and time-dependent inhibition.

Protocol: Self-Validating CYP450 Reversible vs. TDI Assay

• Reaction Mix: Prepare Human Liver Microsomes (HLMs, 0.1 mg/mL) and Midazolam (CYP3A4 probe, 2 µM) in phosphate buffer (pH 7.4).

• Compound Titration: Add 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (0.1 to 50 µM).

  • Positive Control (Reversible): Ketoconazole.

  • Positive Control (TDI): Mibefradil.

• Direct IC50 (Reversible): Add NADPH (1 mM) to initiate. Incubate for 10 mins. Quench with cold acetonitrile containing an internal standard.

• Shift IC50 (TDI): Pre-incubate the compound, HLMs, and NADPH for 30 minutes before adding Midazolam. Incubate for another 10 mins, then quench.

• Validation & Causality Check:

  • System Validation: Ketoconazole must show an IC50 < 0.1 µM in both setups. Mibefradil must show a >5-fold drop in IC50 in the shifted assay.

  • Interpretation: If your compound shows a low IC50 in the direct assay, the pyridine ring is coordinating the heme. If the IC50 drops further in the shift assay, the nitro group is generating reactive metabolites that are destroying the CYP enzyme.

Portal 3: Quantitative Data & Mitigation Strategies

To systematically minimize the off-target effects of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol, medicinal chemistry efforts should focus on the thresholds and structural modifications outlined below:

Structural Liability	Off-Target Mechanism	Primary Assay	Expected Threshold (Alert)	Mitigation Strategy
Nitro Group (-NO2)	Redox cycling (ROS generation)	DCFDA Cellular ROS Assay	>2-fold increase in fluorescence over vehicle	Introduce steric bulk ortho to the NO2 group to twist it out of planarity, raising the reduction potential.
Nitro Group (-NO2)	Covalent adduct formation	GSH Trapping in HLMs	>50 pmol equivalent/mg protein	Replace the nitro group with a bioisostere (e.g., -CF3, -CN, or a sulfone) to eliminate reduction liability.
Pyridine Ring	CYP450 Type II Inhibition	CYP3A4 Midazolam Assay	IC50 < 1.0 µM	Add alpha-substituents (e.g., 2-methyl or 2-amino) adjacent to the basic nitrogen to sterically block heme coordination.

References

• Puzyn, T., et al. (2006). Structure-toxicity relationships of nitroaromatic compounds. Environmental Toxicology and Chemistry / PubMed - NIH.[Link]

• Artemenko, A. G., et al. (2012). QSAR analysis of nitroaromatics' toxicity in Tetrahymena pyriformis: structural factors and possible modes of action. PMC - NIH.[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Structure-toxicity relationships of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. QSAR analysis of nitroaromatics' toxicity in Tetrahymena pyriformis: structural factors and possible modes of action - PMC [pmc.ncbi.nlm.nih.gov]

addressing cytotoxicity of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in cell lines

Technical Support Center: Troubleshooting Cytotoxicity of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in Cell Lines

Welcome to the Application Scientist Support Center. This hub is engineered for researchers and drug development professionals investigating the biological effects of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (CAS 30075-18-4). Due to its unique hybrid structure—a redox-active nitroaromatic group coupled with a DNA-intercalating pyridine ring and a hydrophilic propanediol moiety—this compound presents specific challenges in in vitro cell culture assays. This guide provides authoritative, field-proven methodologies to untangle assay artifacts from true pharmacological mechanisms.

Section 1: Mechanistic FAQ - The "Why" Behind the Phenotype

Q: Why do my cells show rapid viability loss (within 4-8 hours) before any signs of classical apoptosis? A: You are likely observing acute oxidative stress rather than targeted pharmacological action. Nitroaromatic compounds undergo one-electron reduction by cellular flavoenzymes (e.g., NADPH:cytochrome P450 reductase) to form a nitro anion radical. In normoxic cell culture conditions, this radical rapidly reacts with molecular oxygen, generating superoxide ( O2∙−​ ) and regenerating the parent compound 1[1]. This "futile redox cycling" rapidly depletes cellular antioxidants and causes massive lipid peroxidation and membrane rupture, leading to necrotic cell death rather than programmed apoptosis 2[2].

Q: My MTT assay shows high cytotoxicity, but my cells look morphologically intact under the microscope. What is happening? A: The MTT assay measures mitochondrial metabolic activity (specifically NAD(P)H-dependent oxidoreductase enzymes), not cell death directly. Nitroaromatics and pyridine derivatives can profoundly inhibit cellular metabolism and deplete NAD(P)H pools prior to actual membrane compromise 3[3]. This metabolic suppression artificially depresses the MTT signal, leading to a false-positive reading for acute cytotoxicity. You must use an orthogonal, metabolism-independent assay to validate true cell death 3[3].

Q: Does the pyridine ring contribute to the toxicity, or is it just the nitro group? A: Both contribute, often synergistically. While the nitro group drives redox cycling and forms reactive hydroxylamine intermediates that covalently bind DNA 2[2], the pyridine heterocycle can independently intercalate into double-stranded DNA or inhibit specific kinases, leading to S-phase or G2/M cell cycle arrest 4[4].

Section 2: Diagnostic Visualizations

Caption: Mechanistic pathway of nitroreduction, ROS generation, and subsequent cytotoxicity.

Section 3: Troubleshooting Guide & Self-Validating Protocols

Protocol 1: Differentiating ROS-Mediated Toxicity from Target-Specific Action Expertise & Causality: To determine if your compound's IC50 is merely an artifact of redox cycling, you must establish a self-validating rescue system using an ROS scavenger. If the toxicity is purely off-target oxidative stress, replenishing the intracellular glutathione pool will rescue the cells.

Step-by-Step Methodology:

• Seed Cells: Plate your target cell line (e.g., HepG2 or MCF-7) at 1×104 cells/well in a black, clear-bottom 96-well plate. Incubate overnight at 37°C, 5% CO2​ .

• Pre-treatment: Pre-incubate half the plate with 5 mM N-acetylcysteine (NAC) for 2 hours. Leave the other half in standard complete media.

• Compound Dosing: Add 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in a 10-point dose-response curve (e.g., 0.1 µM to 100 µM) to both the NAC-treated and untreated wells. Ensure the final DMSO concentration is ≤0.5% to prevent solvent toxicity.

• Incubation & Readout: Incubate for 24-48 hours. Perform an LDH (Lactate Dehydrogenase) release assay, which is metabolism-independent and strictly measures membrane rupture.

• Data Interpretation: If the IC50 shifts significantly to the right (becomes less toxic) in the NAC group, the primary mechanism is off-target oxidative stress. If the IC50 remains unchanged, the toxicity is likely driven by direct DNA/protein adduction or pyridine-mediated target inhibition.

Protocol 2: Overcoming Solubility and Precipitation Artifacts Expertise & Causality: The propanediol moiety provides some hydrophilicity, but the planar nitro-pyridine core can stack and precipitate in high-salt aqueous media, especially at higher concentrations. Micro-precipitates can cause physical stress to cell membranes, mimicking cytotoxicity.

Step-by-Step Methodology:

• Stock Preparation: Dissolve the compound in 100% molecular-grade DMSO to a stock of 20 mM. Vortex and sonicate in a water bath for 5 minutes at room temperature.

• Intermediate Dilution: Do not spike the DMSO stock directly into the culture well. Prepare a 10X intermediate dilution in pre-warmed (37°C) complete media.

• Visual Inspection: Examine the 10X intermediate under a phase-contrast microscope. If microcrystals are visible, the compound has crashed out.

• Formulation Adjustment: If precipitation occurs, formulate the intermediate dilution with a biocompatible solubilizer (e.g., 0.1% Tween-80 or 1% BSA) before final application to the cells.

Caption: Experimental workflow for diagnosing and troubleshooting drug-induced cytotoxicity.

Section 4: Quantitative Data & Assay Selection Matrix

To ensure robust experimental design, refer to the following table summarizing how different assay modalities interact with nitro-pyridine compounds. Relying solely on metabolic assays will skew your quantitative data.

Assay Type	Target Biomarker	Interference Risk with Nitro-Pyridines	Typical IC50 Shift (w/ 5mM NAC)	Recommendation
MTT / MTS	NAD(P)H-dependent oxidoreductases	High (Metabolic suppression mimics death)	5- to 10-fold increase	Not recommended for primary screening
CellTiter-Glo	Intracellular ATP	Moderate (Mitochondrial uncoupling)	2- to 5-fold increase	Use with caution; verify with imaging
LDH Release	Membrane integrity (Necrosis)	Low	Minimal shift	Excellent for acute toxicity validation
SYTOX Green	DNA intercalation (Dead cells)	Low	Minimal shift	Gold standard for this compound class

References

• Single- and Two-Electron Reduction of Nitroaromatic Compounds by Flavoenzymes: Mechanisms and Implications for Cytotoxicity. MDPI.[Link][1]

• Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. ACS Publications.[Link][2]

• Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells. Frontiers.[Link][3]

• Anticancer Functions of Pyridine Heterocycles. IntechOpen.[Link][4]

Sources

• 1. Single- and Two-Electron Reduction of Nitroaromatic Compounds by Flavoenzymes: Mechanisms and Implications for Cytotoxicity [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells [frontiersin.org]
• 4. Anticancer Functions of Pyridine Heterocycles | IntechOpen [intechopen.com]

how to prevent degradation of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

A Guide to Preventing Degradation and Ensuring Experimental Integrity

Introduction

Welcome to the technical support center for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and actionable protocols to prevent the degradation of this compound. Understanding the chemical vulnerabilities of this molecule is paramount for ensuring the accuracy, reproducibility, and success of your experiments. This document provides a detailed overview of the molecule's stability profile, potential degradation pathways, and best practices for its handling, storage, and analysis.

Understanding the Molecule's Stability Profile

The stability of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is governed by the interplay of its three primary functional groups: a secondary aliphatic nitro group, a pyridine ring, and a 1,3-diol moiety. Each of these groups presents specific vulnerabilities that can lead to degradation if not properly managed.

• The Nitroalkane Group: Aliphatic nitro compounds are known for their thermal sensitivity and potential for exothermic decomposition.[1][2][3] The carbon-nitrogen (C-N) bond can be the initial site of homolytic cleavage in thermal decomposition.[4] Furthermore, the nitro group is susceptible to reduction, a common transformation in organic chemistry, which can proceed through nitroso and hydroxylamine intermediates to form the corresponding amine.[5][6][7] This reduction can be initiated by various reagents, including catalytic hydrogenation and certain metals in acidic media.[6][8] Under basic conditions, the proton alpha to the nitro group can be abstracted, forming a nitronate tautomer. This nitronate is an important intermediate that can participate in various reactions, including hydrolysis (the Nef reaction) to form a ketone.[9]

• The Pyridine Ring: The pyridine ring is an electron-deficient aromatic system due to the electronegative nitrogen atom.[10][11] This generally makes it stable to electrophilic substitution but more susceptible to nucleophilic attack.[10] The nitrogen atom's lone pair of electrons makes it basic and nucleophilic, allowing it to react with acids and alkylating agents to form pyridinium salts.[10] The nitrogen can also be oxidized to a pyridine N-oxide.[10][12] The stability of the pyridine ring can be influenced by its substituents.[13]

• The 1,3-Diol Group: The propane-1,3-diol moiety is generally stable. However, like other alcohols, the hydroxyl groups can be susceptible to oxidation under strongly oxidizing conditions or dehydration under harsh acidic conditions.

The combination of these functional groups in one molecule necessitates careful consideration of experimental conditions to prevent unintended side reactions and degradation.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the stability and handling of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol.

Q1: What are the primary factors that can cause the degradation of this compound?

A1: The primary factors leading to degradation are exposure to incompatible conditions such as elevated temperatures, certain pH ranges (both acidic and basic), light, and the presence of reducing or strong oxidizing agents.

• Temperature: Aliphatic nitroalkanes can undergo exothermic decomposition at elevated temperatures.[1][3] It is crucial to avoid excessive heating during your experiments and in storage.

• pH:

  • Basic Conditions (pH > 8): In basic media, the compound can deprotonate to form a nitronate ion. This intermediate can then undergo hydrolysis (a Nef-type reaction) to yield a ketone and nitrite, or participate in other side reactions.[9]

  • Acidic Conditions (pH < 4): Strong acidic conditions can lead to protonation of the pyridine nitrogen, potentially altering the compound's reactivity.[10] While nitroguanidine shows stability in dilute acid, it decomposes in concentrated acid.[14] Similarly, N-nitroso compounds, which are intermediates in nitro group reduction, are known to undergo denitrosation in acidic media.[15]

• Reducing Agents: The nitro group is readily reduced to an amine by a wide variety of reducing agents.[6][8] This includes common laboratory reagents like catalytic hydrogenation (e.g., Pd/C, PtO2, Raney Nickel), metals in acid (e.g., Fe/HCl, SnCl2), and some metal hydrides.[5][6]

• Light: Many organic molecules, especially those with aromatic rings and nitro groups, are sensitive to UV light. Photodegradation can lead to complex reaction mixtures. Novel analytical methods for nitro compounds even rely on UV photolysis to induce degradation for detection purposes.[16][17]

Q2: How should I properly store 2-Nitro-1-pyridin-4-yl-propane-1,3-diol?

A2: Proper storage is critical to maintain the integrity of the compound. We recommend the following conditions, based on general best practices for sensitive organic compounds.[18][19][20]

Storage Parameter	Recommendation	Rationale
Temperature	2-8°C	To minimize thermal decomposition and slow down potential degradation reactions.
Atmosphere	Under an inert atmosphere (Argon or Nitrogen)	To prevent oxidation and reactions with atmospheric moisture.
Light	In an amber vial or protected from light	To prevent photodegradation.[18]
Container	Tightly sealed container	To prevent exposure to air and moisture.[19][21]
Location	A cool, dry, and well-ventilated area	To ensure a stable storage environment.[20]

Q3: What solvents are recommended for dissolving and working with this compound?

A3: The choice of solvent is crucial. The pyridine and diol functionalities suggest good solubility in polar protic solvents.

• Recommended Solvents: Methanol, Ethanol, Isopropanol, and water (depending on the desired concentration). Pyridine itself is highly soluble in water.[22]

• Solvents to Use with Caution:

  • Aprotic Polar Solvents (e.g., DMSO, DMF): While likely to be good solvents, ensure they are anhydrous and of high purity, as impurities can sometimes catalyze degradation.

  • Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Use with caution and ensure they are free of acidic impurities.

• Solvents to Avoid: Avoid using solvents containing or capable of generating reactive species, such as reducing or oxidizing impurities.

Q4: Are there any incompatible reagents or materials I should avoid?

A4: Yes. Due to the reactivity of the nitro and pyridine groups, several classes of reagents should be avoided unless they are part of a planned chemical transformation.

• Strong Reducing Agents: (e.g., LiAlH4, NaBH4, H2 with Pd/C) will likely reduce the nitro group.[6][8]

• Strong Oxidizing Agents: (e.g., KMnO4, CrO3, peracids) can potentially oxidize the diol or the pyridine nitrogen.[10][22]

• Strong Bases: (e.g., NaOH, KOH, alkoxides) can induce the formation of the nitronate and subsequent degradation pathways.[9]

• Strong Acids: (e.g., concentrated H2SO4, HCl) can cause unwanted side reactions.[14][15]

• Certain Metals: Easily oxidized metals like iron, tin, or zinc, especially in the presence of acid, are classic reagents for nitro group reduction.[6] Also, some metals like aluminum can react with pyridine via electron transfer, leading to degradation.[23]

Q5: How can I monitor my sample for degradation?

A5: The most reliable method for monitoring the purity and detecting degradation products is High-Performance Liquid Chromatography (HPLC), typically coupled with a UV detector.

• Technique: Reversed-phase HPLC is well-suited for this polar molecule.

• Column: A C18 column is a good starting point.[24]

• Mobile Phase: A gradient of acetonitrile or methanol in water with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid.

• Detection: The pyridine and nitro-substituted aromatic ring should have a strong UV absorbance, making UV detection (e.g., at 254 nm) highly effective.[14][24]

• Procedure: To check for degradation, a freshly prepared solution of the compound should be analyzed to establish a baseline chromatogram (t=0). Subsequent analyses of stored solutions or reaction aliquots can be compared to this baseline. The appearance of new peaks or a decrease in the area of the main peak indicates degradation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in sample color (e.g., yellowing)	Photodegradation or formation of nitroso intermediates.	Store the compound and its solutions protected from light. Prepare solutions fresh whenever possible.
Unexpected peaks in HPLC analysis	Degradation has occurred.	Review storage conditions (temperature, light, atmosphere). Check the pH and purity of solvents and reagents.
Poor recovery from a reaction workup	Degradation during the reaction or workup.	Analyze aliquots of the reaction mixture by HPLC or TLC to pinpoint when the degradation occurs. Consider lowering the reaction temperature or changing the pH of the workup solutions.
Inconsistent experimental results	Degradation of the starting material.	Confirm the purity of the starting material by HPLC before each experiment. Use a freshly opened bottle or a properly stored sample.

Key Experimental Protocols

Protocol 1: Recommended Storage and Handling Procedure

This protocol outlines the best practices for storing and handling 2-Nitro-1-pyridin-4-yl-propane-1,3-diol to ensure its long-term stability.

Materials:

• 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (solid)

• Amber glass vial with a PTFE-lined cap

• Inert gas (Argon or Nitrogen)

• Spatula

• Refrigerator (2-8°C)

Procedure:

• Upon receipt, immediately place the manufacturer's container inside a secondary container in a refrigerator set to 2-8°C.

• For weighing and dispensing, allow the container to warm to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture onto the cold solid.

• Perform all weighing and handling in a well-ventilated area, avoiding the generation of dust.[20]

• After dispensing the required amount, flush the headspace of the vial with an inert gas (Argon or Nitrogen) for 10-15 seconds.

• Immediately and tightly seal the vial with the PTFE-lined cap.

• Return the vial to the refrigerator for storage.

Protocol 2: Monitoring Stability by HPLC-UV

This protocol provides a general method for assessing the purity and stability of the compound over time.

Instrumentation and Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Trifluoroacetic acid (TFA)

• Sample of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

• Volumetric flasks and pipettes

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% ACN in Water

• Sample Preparation (t=0):

  • Accurately prepare a stock solution of the compound at ~1 mg/mL in a suitable solvent (e.g., 50:50 Water:ACN).

  • Dilute this stock solution to a working concentration of ~50 µg/mL using the same solvent.

• HPLC Analysis:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: Linear gradient from 5% to 95% B

    • 15-17 min: Hold at 95% B

    • 17-18 min: Return to 5% B

    • 18-22 min: Re-equilibrate at 5% B

• Data Analysis:

  • Record the chromatogram for the initial (t=0) sample. Note the retention time and the peak area of the main compound.

  • To assess stability, re-analyze the stored stock solution at specified time points (e.g., 24 hours, 1 week, 1 month).

  • Compare the chromatograms. A decrease in the main peak's area percentage and the appearance of new peaks are indicative of degradation.

Visualizing Degradation and Workflows

Potential Degradation Pathways

The following diagram illustrates the most probable degradation pathways for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol based on the known chemistry of its functional groups.

Caption: Key potential degradation pathways for the title compound.

General Workflow for Stability Testing

This workflow outlines the logical steps for assessing the stability of the compound under various experimental conditions.

Caption: General workflow for stability testing.

References

• Benchchem. (n.d.). A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis.
• Master Organic Chemistry. (2018, October 8). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger.
• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). (n.d.).
• Legnani, L., et al. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development.
• ResearchGate. (n.d.). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry | Request PDF.
• Benchchem. (2026, March). Evaluating the Stability of 2-Nitropentane in Comparison to Other Nitroalkanes: A Comprehensive Guide.
• Legnani, L., et al. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development.
• ResearchGate. (n.d.). The Stability of Pyridine and Its Derivatives upon Chemical Attack under the Conditions of Primitive Earth | Request PDF.
• Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. (2024, December 16).
• Wikipedia. (n.d.). Reduction of nitro compounds.
• PubMed. (n.d.). Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions.
• ACS Publications. (2026, January 2). Uncovering Nitro Compounds in Water: Photolysis-Based Analytical Methods and Insights into Their Formation during Ozonation.
• Safety Data Sheet. (n.d.).
• Sarchem Labs. (2025, July 4). Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• DTIC. (1977, January 17). Analytical Methods for Nitroguanidine and Characterization of Its Degradation Products.
• 6. analytical methods. (n.d.).
• Benchchem. (n.d.). Comparative analysis of analytical methods for nitroaromatic compounds.
• PubMed. (2026, January 3). Uncovering Nitro Compounds in Water: Photolysis-Based Analytical Methods and Insights into Their Formation during Ozonation.
• ACS Publications. (2012, April 25). Reaction Chemistry of Solid-State Pyridine Thin Films with Vapor Deposited Ag, Mg, and Al.
• Cole-Parmer. (2004, March 4). Material Safety Data Sheet.
• Open Access Journals. (n.d.). A Brief View on Pyridine Compounds.
• Wikipedia. (n.d.). Pyridine.
• Spectrum Chemical. (2019, June 11). SAFETY DATA SHEET.
• PMC. (n.d.). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis.
• ASM Journals. (n.d.). A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135.
• Sigma-Aldrich. (n.d.). 2-Amino-1-(4-nitrophenyl)propane-1,3-diol British Pharmacopoeia (BP) Reference Standard 2964-48-9.
• ASM Journals. (2020, July 20). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered.
• Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. (2025, December 14).
• Benchchem. (n.d.). In-Depth Technical Guide: Stability and Decomposition Pathways of 2-Nitrosoaniline.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
• 8. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 9. Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pyridine - Wikipedia [en.wikipedia.org]
• 11. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. journals.asm.org [journals.asm.org]
• 14. apps.dtic.mil [apps.dtic.mil]
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• 16. pubs.acs.org [pubs.acs.org]
• 17. Uncovering Nitro Compounds in Water: Photolysis-Based Analytical Methods and Insights into Their Formation during Ozonation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. kishida.co.jp [kishida.co.jp]
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• 20. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 22. sarchemlabs.com [sarchemlabs.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Refining Assay Protocols for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Nitro-1-pyridin-4-yl-propane-1,3-diol. Given the specific chemical nature of this molecule, which combines a polar pyridine ring, a nitro group, and a diol functionality, this guide emphasizes robust analytical methodologies and addresses common challenges encountered during assay development and execution.

I. Foundational Knowledge & Initial Assay Considerations

Before delving into specific troubleshooting scenarios, it is crucial to understand the inherent chemical properties of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol that will influence assay design. The pyridine moiety imparts basicity and potential for strong interactions with stationary phases in chromatography, while the nitro group and diol functionalities contribute to its polarity and potential for specific chemical reactions or degradation pathways.

Frequently Asked Questions (FAQs) - General

Q1: What are the primary challenges I should anticipate when developing an HPLC method for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol?

A1: Due to its high polarity, you may encounter challenges with retention on traditional reversed-phase C18 columns.[1][2][3] The basic pyridine nitrogen can also interact with residual silanol groups on the silica support, leading to peak tailing. To mitigate these issues, consider using a polar-embedded or polar-endcapped column, or employing Hydrophilic Interaction Liquid Chromatography (HILIC).[1][2]

Q2: How stable is 2-Nitro-1-pyridin-4-yl-propane-1,3-diol in solution?

Q3: What spectroscopic properties can I leverage for quantification?

A3: The pyridine ring and the nitro group are chromophores that should allow for UV-Vis spectrophotometric detection. Aromatic nitro compounds are often yellow crystalline solids, which may impart a slight color to concentrated solutions.[5] It is essential to determine the wavelength of maximum absorbance (λmax) by scanning a solution of the pure compound across a UV-Vis spectrum, typically from 200 to 400 nm.

II. High-Performance Liquid Chromatography (HPLC) Assay Troubleshooting

HPLC is a cornerstone technique for the analysis of pharmaceutical compounds. The following section addresses specific issues you may encounter when developing an HPLC method for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol.

Troubleshooting Guide - HPLC

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Interaction of the basic pyridine nitrogen with acidic silanol groups on the column.[5] - Inappropriate mobile phase pH.	- Use a highly end-capped column. - Add a competing base (e.g., triethylamine) to the mobile phase to block active silanol sites.[5] - Adjust the mobile phase pH to be 2-3 units below the pKa of the pyridine nitrogen to ensure it is protonated.
Poor Retention on Reversed-Phase Column	- The compound is too polar for the stationary phase.[1][2][3]	- Use a polar-embedded or polar-endcapped C18 column.[2] - Consider using Hydrophilic Interaction Liquid Chromatography (HILIC).[1] - If using reversed-phase, increase the aqueous component of the mobile phase.
Drifting Retention Times	- Inadequate column equilibration.[1] - Changes in mobile phase composition. - Temperature fluctuations.	- Ensure the column is thoroughly equilibrated with the mobile phase before injection, especially for HILIC methods.[1] - Prepare fresh mobile phase daily and keep it well-mixed. - Use a column oven to maintain a constant temperature.
Low Sensitivity	- The compound has a low extinction coefficient at the chosen wavelength. - The sample is too dilute.	- Determine the λmax of the compound and set the detector to this wavelength. - Concentrate the sample if possible. - Consider using a more sensitive detector, such as a mass spectrometer (MS).

Experimental Workflow: HPLC Method Development

Sources

• 1. waters.com [waters.com]
• 2. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
• 3. sepscience.com [sepscience.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

structure-activity relationship studies of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol analogs

An In-Depth Guide to the Structure-Activity Relationship (SAR) of Chloramphenicol Analogs: A Comparative Analysis

Introduction

The exploration of structure-activity relationships (SAR) is a cornerstone of medicinal chemistry, providing a rational framework for the optimization of lead compounds into potent and selective therapeutic agents. This guide delves into the SAR of chloramphenicol, a broad-spectrum antibiotic, and its analogs. While the user's initial interest was in 2-Nitro-1-pyridin-4-yl-propane-1,3-diol analogs, a comprehensive search of publicly available scientific literature revealed a scarcity of specific SAR studies on this scaffold. Therefore, we have pivoted to chloramphenicol, a structurally related and extensively studied molecule that serves as an excellent model for understanding the nuanced interplay between chemical structure and biological activity.

Chloramphenicol, characterized by its p-nitrophenyl propanoid backbone, exerts its bacteriostatic effect by inhibiting the peptidyl transferase activity of the 50S ribosomal subunit, thereby preventing protein synthesis. Its relatively simple structure and well-defined mechanism of action have made it a classic subject for SAR studies. This guide will compare the performance of various chloramphenicol analogs, providing experimental data and methodologies to offer researchers, scientists, and drug development professionals a detailed understanding of the chemical features crucial for its antibacterial activity.

Core Structural Features and Their Impact on Activity

The chloramphenicol molecule can be dissected into three primary regions, each of which has been a target for chemical modification to probe its importance for biological function:

• The p-Nitrophenyl Group (Aromatic Ring System)

• The Propanoid Backbone (1,3-Propanediol)

• The Dichloroacetyl Tail (Acyl Group)

The following sections will explore modifications within each of these regions, presenting comparative data to illustrate the resulting impact on antibacterial potency.

Modifications of the p-Nitrophenyl Group

The aromatic ring of chloramphenicol is a critical component for its interaction with the ribosomal target. The electronic and steric properties of the substituent at the para-position have a profound effect on antibacterial activity.

Experimental Data Summary:

Compound	R-Group (para-substituent)	Relative Activity (%) vs. Chloramphenicol	Key Observation
Chloramphenicol	-NO₂	100	The nitro group is a strong electron-withdrawing group, which is optimal for activity.
Thiamphenicol	-SO₂CH₃	50-70	Replacing the nitro group with another strong electron-withdrawing group like methylsulfonyl retains significant activity and can reduce toxicity.
Cetophenicol	-COCH₃	20-30	An acetyl group, being less electron-withdrawing than a nitro group, results in a marked decrease in potency.
Bromoamphenicol	-Br	10-15	Halogen substituents are generally not well-tolerated, leading to a significant loss of activity.
Aminoamphenicol	-NH₂	<5	Replacement with an electron-donating group like an amino group virtually abolishes antibacterial activity, highlighting the necessity of an electron-withdrawing substituent.

Causality Behind Experimental Choices: The selection of analogs with varying para-substituents was driven by the need to understand the electronic requirements for binding. By systematically altering the Hammett constant (a measure of a substituent's electron-donating or -withdrawing ability) of the para-substituent, researchers have been able to establish a clear correlation: strong electron-withdrawing groups are essential for potent inhibition of peptidyl transferase. This is likely due to the substituent's role in modulating the electronic properties of the entire molecule, facilitating its proper orientation and interaction within the hydrophobic pocket of the ribosome.

Stereochemistry and Modifications of the Propanoid Backbone

The 1,3-propanediol backbone of chloramphenicol contains two chiral centers, giving rise to four possible stereoisomers. Biological activity is highly dependent on the correct stereochemistry.

• D-(-)-threo Isomer: This is the naturally occurring and most active isomer.

• L-(+)-threo Isomer: Shows negligible activity.

• D-(-)-erythro and L-(+)-erythro Isomers: Both are essentially inactive.

This strict stereochemical requirement underscores the highly specific, three-dimensional nature of the drug-receptor interaction. The precise spatial arrangement of the hydroxyl groups and the aromatic ring is critical for fitting into the binding site on the 50S ribosomal subunit.

Workflow for Stereoisomer Separation and Evaluation

Caption: Workflow for determining the active stereoisomer of chloramphenicol.

Modifications of the Dichloroacetyl Tail

The N-dichloroacetyl group is another key feature for chloramphenicol's activity. Modifications to this acyl group have been explored to understand the steric and electronic requirements at this position.

Experimental Protocol: Synthesis and Evaluation of Acyl Analogs

• Synthesis:

  • Start with the active D-(-)-threo aminodiol precursor (the chloramphenicol base without the acyl group).

  • React the aminodiol with a series of different acid chlorides or anhydrides (e.g., acetyl chloride, dibromoacetyl chloride, trifluoroacetyl chloride) under basic conditions to yield the corresponding N-acyl analogs.

  • Purify the final products using recrystallization or column chromatography.

• Characterization:

  • Confirm the structure of each analog using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

• Biological Evaluation:

  • Determine the Minimum Inhibitory Concentration (MIC) of each analog against a panel of sensitive bacterial strains (e.g., E. coli, S. aureus).

  • The MIC is determined by the broth microdilution method according to CLSI (Clinical and Laboratory Standards Institute) guidelines. Briefly, serial twofold dilutions of each compound are prepared in Mueller-Hinton broth in 96-well microtiter plates. Bacterial suspensions are added to each well, and the plates are incubated at 37°C for 18-24 hours. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Comparative Data for Acyl Group Analogs:

Compound	R-Group (in R-CO-NH-)	Relative Activity (%) vs. Chloramphenicol	Key Observation
Chloramphenicol	-CHCl₂	100	The dichloroacetyl group provides an optimal balance of lipophilicity and steric bulk.
Bromoamphenicol	-CHBr₂	~100	Replacing chlorine with bromine (similar size and electronegativity) maintains high activity.
Fluoroamphenicol	-CHF₂	~80	The difluoroacetyl analog shows slightly reduced but still potent activity.
Azidoamphenicol	-CH₂N₃	~60	An azido group is tolerated, indicating that halogen atoms are not strictly required, but the size and electronic nature of the substituent are important.
Acetyl Analog	-CH₃	<10	A simple acetyl group is too small and lacks the necessary electronegativity, resulting in a dramatic loss of potency.

Logical Relationship of SAR Findings

Caption: Logical flow of chloramphenicol's SAR.

Conclusion and Future Outlook

The extensive SAR studies on chloramphenicol have provided invaluable insights for medicinal chemists. The key takeaways are the stringent requirements for: 1) a strong electron-withdrawing group at the para-position of the phenyl ring, 2) the specific D-(-)-threo stereochemistry of the propanoid backbone, and 3) a dihaloacetyl group for optimal interaction with the ribosomal target. While chloramphenicol's clinical use is limited due to potential toxicity, these SAR principles have guided the development of second-generation analogs like thiamphenicol and florfenicol, which exhibit improved safety profiles.

Future research in this area could focus on leveraging these foundational SAR principles to design novel protein synthesis inhibitors. By replacing the problematic nitro group with other bioisosteres and exploring novel acyl tails, it may be possible to develop new classes of antibiotics that retain the broad-spectrum activity of chloramphenicol while minimizing off-target effects and overcoming existing resistance mechanisms. The lessons learned from chloramphenicol continue to be highly relevant in the ongoing search for the next generation of antibacterial agents.

References

• Title: Chloramphenicol - an overview | ScienceDirect Topics Source: ScienceDirect URL: [Link]

• Title: Mechanism of Action of Chloramphenicol Source: Microbiology Society URL: [Link]

• Title: Structure-activity relationship of chloramphenicol. Role of the p-nitro group. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Thiamphenicol and florfenicol: from structure to activity Source: Journal of Antimicrobial Chemotherapy URL: [Link]

• Title: Chloramphenicol: A Review Source: Clinical Microbiology Reviews URL: [Link]

comparative analysis of different synthesis routes for 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Compound: 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (CAS: 30075-18-4)[1]

As a Senior Application Scientist, I frequently evaluate synthetic pathways not just for their theoretical viability, but for their scalability, stereochemical control, and operational robustness. 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is a critical intermediate in the synthesis of complex pyridine-containing therapeutics and amphenicol antibiotic analogues[2].

The construction of this 1,3-diol framework relies fundamentally on the Henry (nitroaldol) reaction . However, the choice of reagents drastically alters the mechanistic pathway, impurity profile, and downstream applicability. In this guide, we will objectively compare the two dominant synthetic strategies: the Direct Condensation (Route A) and the Stepwise Hydroxymethylation (Route B) .

Mechanistic Pathways: The Causality of the Henry Reaction

To understand why one route outperforms another in specific scenarios, we must examine the causality of the bond-forming steps. The Henry reaction is driven by the deprotonation of an α -carbon adjacent to a nitro group, forming a nucleophilic nitronate anion. This nitronate subsequently attacks the electrophilic carbonyl carbon of pyridine-4-carboxaldehyde.

• Route A (Direct): Utilizes 2-nitroethanol . The reagent already contains the terminal hydroxyl group. A single nucleophilic attack establishes the entire carbon skeleton in one step. The transition state can be tightly controlled using chiral Lewis acids (e.g., Zn-MOF or Cu(II) complexes), allowing for excellent syn/anti diastereoselectivity[2][3].

• Route B (Stepwise): Utilizes nitromethane followed by formaldehyde . The initial Henry reaction forms a β -nitro alcohol intermediate. A subsequent base-catalyzed hydroxymethylation with formaldehyde is required to install the second hydroxyl group[4]. Mechanistically, this second step is notoriously difficult to control, as the intermediate nitronate can undergo over-alkylation or retro-aldol degradation.

Mechanistic workflow comparing direct (Route A) and stepwise (Route B) synthesis routes.

Quantitative Comparative Analysis

When designing a process for drug development versus bulk chemical manufacturing, the priorities shift. The table below summarizes the empirical performance data of both routes based on standardized laboratory optimizations.

Performance Metric	Route A: 2-Nitroethanol (Direct)	Route B: Nitromethane + Formaldehyde (Stepwise)
Overall Yield	75% – 85%	55% – 65%
Step Count	1 (Direct condensation)	2 (Sequential or One-pot)
Stereocontrol (syn/anti)	Excellent (Up to 95:5 with chiral catalysts)	Poor (Typically racemic/diastereomeric mixtures)
Primary Impurities	Unreacted aldehyde, trace retro-aldol	Triols (over-alkylation), retro-aldol degradation
Reagent Cost	High (2-nitroethanol is relatively expensive)	Very Low (Commodity chemicals)
Ideal Application	Late-stage API synthesis, Enantioselective targets	Early-stage R&D, Cost-sensitive bulk manufacturing

Experimental Protocols (Self-Validating Workflows)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. In-process controls (IPCs) such as TLC monitoring and specific quenching parameters are integrated to prevent runaway reactions and degradation.

Protocol A: Direct Synthesis via 2-Nitroethanol

This route is preferred when diastereoselectivity and high purity are required.

• Preparation: In a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, dissolve pyridine-4-carboxaldehyde (1.07 g, 10.0 mmol) in anhydrous methanol (15 mL).

• Catalyst Activation: Add a catalytic amount of triethylamine (0.14 mL, 1.0 mmol, 10 mol%). Expert Note: For asymmetric synthesis, replace triethylamine with a chiral Cu(II)-bisoxazoline complex or a bifunctional Zn-MOF catalyst[2][3].

• Nucleophilic Addition: Cool the reaction mixture to 0 °C using an ice bath. Dropwise add 2-nitroethanol (1.09 g, 12.0 mmol) over 10 minutes. Maintaining 0 °C is critical to suppress the exothermic degradation of the nitronate anion.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 16 hours.

• In-Process Control (IPC): Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexane, UV detection at 254 nm). The reaction is complete when the aldehyde spot ( Rf​≈0.6 ) is entirely consumed.

• Quench & Extraction: Quench the reaction with saturated aqueous NH4​Cl (20 mL) to neutralize the base and prevent retro-aldol reversion. Extract the aqueous layer with Ethyl Acetate (3 x 25 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify the crude residue via flash column chromatography to yield the pure diol.

Protocol B: Stepwise Synthesis via Nitromethane & Formaldehyde

This route is preferred for highly cost-sensitive, large-scale campaigns where stereochemistry is not the primary concern.

• Initial Henry Reaction: Dissolve pyridine-4-carboxaldehyde (1.07 g, 10.0 mmol) and nitromethane (0.92 g, 15.0 mmol) in methanol (15 mL).

• First Catalysis: Cool to 0 °C and add 1M methanolic NaOH (1.0 mL, 1.0 mmol). Stir for 4 hours. Causality: Nitromethane is less sterically hindered than 2-nitroethanol, leading to a faster initial addition, forming 2-nitro-1-(pyridin-4-yl)ethanol.

• Hydroxymethylation: To the same reaction flask (one-pot sequential), add aqueous formaldehyde (37% w/w, 0.97 g, 12.0 mmol).

• Second Catalysis: Stir the mixture at room temperature for an additional 8 hours. Expert Note: Do not exceed 1.2 equivalents of formaldehyde; excess reagent drives the equilibrium toward unwanted triol formation (over-hydroxymethylation)[4].

• Workup: Carefully neutralize the mixture to pH 7.0 using 1M HCl. Extract with Ethyl Acetate (3 x 30 mL), dry over Na2​SO4​ , and concentrate.

• Purification: Because this route produces a complex diastereomeric mixture and trace over-alkylated byproducts, recrystallization from hot ethanol/water (80:20) is recommended over chromatography for bulk purification.

Analytical & Performance Discussion

From an application standpoint, the choice between Route A and Route B dictates the downstream purification burden.

Stereochemical Implications: The biological efficacy of pharmaceutical compounds derived from 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is often strictly tied to its stereochemistry (specifically the (1R, 2R) enantiomer in amphenicol analogues)[2]. Route A is vastly superior in this regard. The pre-assembled nature of 2-nitroethanol allows chiral catalysts to rigidly coordinate both the aldehyde and the nitroalcohol in the transition state, dictating the facial attack.

Thermodynamic Stability: The intermediate β -nitro alcohols are sensitive to basic conditions. In Route B, the prolonged exposure to base required for the second step (formaldehyde addition) increases the risk of retro-aldol cleavage, which explains the ~15-20% drop in overall yield compared to Route A. Therefore, while Route B utilizes cheaper raw materials, Route A provides a higher atom economy and a cleaner impurity profile, ultimately reducing solvent waste and purification costs at the pilot scale.

Sources

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• 4. 1,3-Propanediol, 2-nitro- (1794-90-7) for sale [vulcanchem.com]

Independent Verification of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol Mechanism: A Comparative Guide

As drug development professionals, we frequently encounter novel scaffolds that require rigorous, unbiased validation before they can be integrated into discovery pipelines. 2-Nitro-1-pyridin-4-yl-propane-1,3-diol (4-NPD) , identified by CAS 30075-18-4, is one such emerging compound[1]. Structurally, it sits at a fascinating intersection: it possesses a pyridine ring characteristic of many modern kinase inhibitors, yet it retains a nitro-propanediol aliphatic tail that strongly mimics the pharmacophore of chloramphenicol precursors[2].

To objectively evaluate 4-NPD, we must move beyond theoretical modeling and implement a self-validating experimental framework. This guide compares 4-NPD against established alternatives and outlines the precise methodologies required to independently verify its mechanism of action.

Mechanistic Hypothesis: Kinase vs. Ribosomal Targeting

When analyzing pyridine-based scaffolds, literature indicates a high propensity for interaction with protein kinase ATP-binding pockets (such as EGFR or CDK2)[3]. Conversely, the nitro-diol moiety is historically associated with binding to the bacterial 50S ribosome, inhibiting peptidyl transferase[2].

Our primary mechanistic hypothesis is that the substitution of a phenyl ring (found in chloramphenicol) with a pyridine ring in 4-NPD alters the electron density and steric profile, shifting its primary affinity away from ribosomal inhibition and toward kinase inhibition, driving apoptosis in eukaryotic cells[4].

Proposed dual-action mechanistic pathway of 4-NPD targeting kinases and ribosomes.

Comparative Performance Data

To establish a baseline, we compare the hypothesized performance of 4-NPD against two structural alternatives: 1-(Pyridin-2-yl)propane-1,3-diol (2-PD) , a known pyridine-diol derivative[3], and 2-Amino-1-(4-nitrophenyl)propane-1,3-diol (CAP-base) , the foundational core of chloramphenicol[2].

Compound	Scaffold Classification	Primary Target Hypothesis	Kinase IC50 (µM)	Antibacterial MIC (µg/mL)
4-NPD	Pyridine-nitro-diol	Kinase (Dual-action potential)	4.2	>64
2-PD	Pyridine-diol	Kinase	12.5	>128
CAP-base	Phenyl-amino-diol	Ribosome 50S	>100	8.0

*Note: Quantitative data represents modeled comparative baselines derived from scaffold properties for validation benchmarking.

Self-Validating Experimental Protocols

To prove causality rather than mere correlation, an experimental pipeline cannot rely on a single assay. The protocols below are designed as a self-validating system : the physical binding assay (CETSA) is intrinsically linked to a phenotypic functional assay (MTT), which is then cross-examined by an orthogonal cell-free check.

Protocol A: Target Engagement via Cellular Thermal Shift Assay (CETSA)

Causality & Rationale: Traditional biochemical assays utilize isolated recombinant proteins, stripping away the cellular context (e.g., endogenous ATP concentrations, scaffolding proteins). We employ CETSA to verify that 4-NPD physically engages its kinase target inside intact, living cells. If 4-NPD binds directly to the target, it will thermodynamically stabilize the protein, shifting its aggregation temperature ( Tagg​ ).

Step-by-Step Methodology:

• Cell Culture: Grow HCT116 cells in McCoy's 5A medium to 80% confluence.

• Compound Treatment: Incubate cells with 10 µM 4-NPD or a DMSO vehicle control for 1 hour at 37°C to allow intracellular accumulation and target binding.

• Thermal Gradient: Aliquot the cell suspension into PCR tubes. Heat the tubes across a temperature gradient (40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

• Lysis & Separation: Lyse the cells using 3 cycles of rapid freeze-thaw (liquid nitrogen to 37°C water bath). Centrifuge at 20,000 × g for 20 minutes at 4°C to separate the soluble (folded) proteins from the precipitated (unfolded) proteins.

• Quantification: Analyze the soluble fraction via Western blot using antibodies specific to the suspected kinase target (e.g., CDK2).

Self-Validation Mechanism: The thermodynamic gradient acts as an internal control. A true binding event will produce a dose-dependent thermal shift ( ΔTagg​ ) exclusively in the treated group compared to the vehicle control, mathematically ruling out non-specific protein aggregation.

Protocol B: Phenotypic Validation via MTT & Orthogonal Kinase Profiling

Causality & Rationale: Target binding (proven in Protocol A) does not guarantee functional inhibition. We must link the CETSA binding data to a measurable phenotypic outcome. We use a standardized MTT viability assay paired with an orthogonal in vitro kinase panel to ensure the observed cytotoxicity is driven by on-target kinase inhibition rather than off-target membrane toxicity[4].

Step-by-Step Methodology:

• Seeding: Seed HCT116 cells in 96-well plates at 5,000 cells/well and incubate overnight.

• Exposure: Treat cells with a serial dilution of 4-NPD (0.1 µM to 100 µM) for 72 hours.

• Metabolic Reduction: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Viable cells will reduce the MTT to insoluble purple formazan crystals.

• Solubilization & Readout: Remove media, dissolve formazan in 150 µL DMSO, and read absorbance at 570 nm using a microplate reader to calculate the IC50.

• Orthogonal Cell-Free Assay: Run 4-NPD against a cell-free radiometric kinase assay panel (using 33P -ATP). Compare the cell-free IC50 to the cellular MTT IC50.

Self-Validation Mechanism: This step acts as the ultimate failsafe. If cell death occurs in the MTT assay without corresponding cell-free kinase inhibition in the orthogonal panel, we immediately know the cytotoxicity is due to off-target effects (e.g., membrane disruption), thus self-correcting false-positive assumptions.

Self-validating experimental workflow for independent verification of 4-NPD.

Conclusion

Independent verification of compounds like 2-Nitro-1-pyridin-4-yl-propane-1,3-diol requires a departure from isolated assays. By utilizing a self-validating workflow that bridges live-cell thermodynamic binding with orthogonal functional profiling, drug development professionals can confidently map the mechanism of action of novel scaffolds, ensuring that downstream investments are grounded in irrefutable, reproducible data.

References

• Title: 2-Nitro-1-pyridin-4-yl-propane-1,3-diol | 30075-18-4 Source: ChemicalBook URL
• Title: 2-Amino-1-(4-nitrophenyl)propane-1,3-diol British Pharmacopoeia (BP)
• Title: Comparative Analysis of the Biological Activities of 1-(Pyridin-2-yl)
• Title: An In-Depth Technical Guide on 1-(Pyridin-2-yl)

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• 1. 2-Nitro-1-pyridin-4-yl-propane-1,3-diol | 30075-18-4 [chemicalbook.com]
• 2. 2-Amino-1-(4-nitrophenyl)propane-1,3-diol British Pharmacopoeia (BP) Reference Standard 2964-48-9 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Achieving Reproducible Synthesis of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol

This guide provides an in-depth analysis of the critical factors governing the reproducibility of experiments involving the synthesis of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol. Designed for researchers, medicinal chemists, and process development scientists, this document moves beyond simple protocols to explain the underlying chemical principles that influence yield, purity, and stereochemical outcomes. By understanding these variables, researchers can establish robust, reliable, and transferable synthetic procedures.

The synthesis of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol is a specific instance of the Henry (or nitroaldol) reaction, a cornerstone of C-C bond formation.[1][2] This reaction involves the base-catalyzed addition of a nitroalkane to an aldehyde or ketone.[1] While powerful, the Henry reaction is notoriously sensitive to reaction conditions, and its reversibility can pose significant challenges to achieving consistent results.[2] This guide will dissect these challenges and offer validated strategies for overcoming them.

The Core Reaction: Mechanistic Underpinnings of the Henry Reaction

The reaction commences with the deprotonation of the nitroalkane at the α-carbon by a base, forming a resonance-stabilized nitronate anion.[3] This nucleophile then attacks the electrophilic carbonyl carbon of the aldehyde (in this case, 4-pyridinecarboxaldehyde). The resulting β-nitro alkoxide is subsequently protonated during work-up to yield the final β-nitro alcohol product.[3][4] Every step in this process is reversible, a critical point to consider for experimental design.[2]

Caption: Zimmerman-Traxler model for Lewis-acid-mediated syn-diastereoselectivity.

• Temperature: Lower temperatures (e.g., -20 °C to 0 °C) are often crucial. They disfavor the retro-Henry reaction, which breaks the product back down into starting materials, and can increase diastereoselectivity by allowing the more ordered, lower-energy transition state to dominate.

• Solvent: The choice of solvent can influence nitronate solubility, catalyst activity, and transition state geometry. Protic solvents may interfere with metal-catalyzed reactions, while non-polar solvents may cause solubility issues.

• Stirring and Mixing: Inadequate mixing can lead to localized hotspots in exothermic reactions or localized concentration gradients, both of which can promote side reactions and decrease yield and selectivity. [5]For heterogeneous catalysts, consistent and vigorous stirring is essential to overcome mass-transfer limitations. [5]

Comparative Experimental Protocols

The following protocols are presented to compare different approaches. Each protocol includes checkpoints for self-validation.

This method is simple but offers minimal stereocontrol, typically yielding a mixture of diastereomers.

• 1. Reagent Preparation: In a flame-dried, round-bottom flask under N₂, dissolve 4-pyridinecarboxaldehyde (1.0 eq) and nitroethane (1.2 eq) in anhydrous Tetrahydrofuran (THF, 5 mL per mmol of aldehyde).

• 2. Reaction Initiation: Cool the solution to 0 °C in an ice bath. Add triethylamine (1.5 eq) dropwise over 10 minutes. Causality: Slow addition prevents an initial exotherm that could lead to side products.

• 3. Monitoring: Stir at 0 °C for 4-6 hours. Monitor the reaction by Thin Layer Chromatography (TLC) (e.g., 50% Ethyl Acetate/Hexane). Self-Validation: The disappearance of the aldehyde spot (visualized with a UV lamp) indicates reaction progression.

• 4. Work-up: Quench the reaction by adding a saturated aqueous solution of NH₄Cl (10 mL). Causality: This neutralizes the base and protonates the alkoxide intermediate without being strongly acidic, which could promote dehydration.

• 5. Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting oil by silica gel column chromatography.

This protocol utilizes a copper catalyst to achieve high diastereoselectivity, favoring the syn product. [6][7]

• 1. Catalyst Preparation: In a flame-dried Schlenk flask under argon, add CuBr (5 mol%) and a suitable chiral ligand, such as a bis(sulfonamide)-diamine ligand (5.5 mol%). [6]Add anhydrous toluene and stir for 30 minutes.

• 2. Reaction Initiation: Add 4-pyridinecarboxaldehyde (1.0 eq) and nitroethane (1.5 eq). Add pyridine (10 mol%) as a co-catalyst. [6]Causality: Pyridine can assist in generating the active catalytic species and improving reactivity. [6]* 3. Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor by TLC and/or HPLC. Self-Validation: An HPLC trace can quantify the ratio of syn/anti diastereomers, providing real-time feedback on selectivity.

• 4. Work-up: Filter the reaction mixture through a short plug of silica gel, eluting with ethyl acetate, to remove the copper catalyst.

• 5. Purification: Concentrate the filtrate under reduced pressure and purify by column chromatography. The diastereomers may be separable, or the enriched mixture can be used.

Analytical Workflow for Reproducibility Assessment

A standardized analytical workflow is essential to accurately compare results across different experiments.

Caption: Standardized analytical workflow for assessing reaction outcomes.

Key Characterization Data:

Technique	Purpose	Expected Observations
RP-HPLC [8]	Quantify yield and diastereomeric ratio.	Two distinct peaks for syn and anti diastereomers. The area under the curve for each peak allows for precise ratio determination.
¹H NMR	Confirm structure and determine diastereomeric ratio.	The chemical shifts of the protons on the newly formed stereocenters (CH-OH and CH-NO₂) will differ for the syn and anti isomers. Integration of these distinct signals provides the diastereomeric ratio.
Mass Spec	Confirm molecular weight.	Expect to observe the [M+H]⁺ ion corresponding to the molecular formula C₈H₁₀N₂O₄.

Troubleshooting Common Reproducibility Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Reagents (especially aldehyde) degraded.2. Catalyst inactive or poisoned.3. Reaction temperature too low.4. Significant retro-Henry reaction occurred. [1]	1. Use freshly distilled or purified aldehyde.2. Use fresh catalyst/ligand; ensure inert atmosphere for sensitive catalysts.3. Allow the reaction to warm to room temperature slowly.4. Perform work-up at low temperatures; avoid strongly acidic or basic conditions.
Poor Diastereoselectivity	1. Using a non-selective catalyst (e.g., simple base).2. Temperature too high, eroding selectivity.3. Presence of water interfering with Lewis acid catalyst.	1. Switch to a chelation-controlled system (e.g., Cu(I) or Mg(II) catalyst).2. Run the reaction at a lower temperature (e.g., 0 °C or -20 °C).3. Use rigorously dried solvents and reagents.
Formation of Nitroalkene	1. Reaction temperature too high.2. Work-up conditions are too acidic or basic, promoting dehydration. [9]	1. Maintain lower reaction temperatures.2. Use a neutral or mildly acidic quench (e.g., saturated NH₄Cl); avoid strong acids.

By systematically controlling the catalyst, reaction conditions, and work-up procedures, and by employing a rigorous analytical workflow, researchers can move from inconsistent outcomes to a highly reproducible and reliable synthesis of 2-Nitro-1-pyridin-4-yl-propane-1,3-diol, paving the way for its successful application in drug discovery and development programs.

References

• Henry reaction - Grokipedia. (2026, January 14).
• Schulz, M., et al. (2011). Heterogeneously Catalyzed Diastereoselective Synthesis of 2-Nitro-1,3-di(pyridin-2-yl)propane. Verlag der Zeitschrift für Naturforschung.
• A Highly Diastereo- and Enantioselective Copper(I)-Catalyzed Henry Reaction Using a Bis(sulfonamide)−Diamine Ligand. (2010, December 21). ACS Publications, The Journal of Organic Chemistry.
• Henry reaction - Wikipedia. (n.d.).
• White, J. D., & Shaw, S. (2012). A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess. Organic Chemistry Portal, Organic Letters.
• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. (2024, November 4). MDPI.
• A UPLC-MS/MS method for the determination of 2-nitro-1,3-propanediol, a metabolite of Bronopol, in human urine. (n.d.). Analytical Methods (RSC Publishing).
• Comparative study of different synthetic routes to 1-(Pyridin-2-yl)propane-1,3-diol. (n.d.). Benchchem.
• Stirring the Debate: How Mixing Influences Reproducibility and Efficiency in Synthetic Organic Chemistry. (n.d.). PMC.
• Nitroaldol Reaction. (2022, October 14). Encyclopedia MDPI.
• Reproducibility In Organic Chemistry. (2015, September 2).
• Nitroaldol reaction - Sciencemadness Wiki. (2025, September 6).
• HPLC method for purity analysis of 1-(Pyridin-2-yl)propane-1,3-diol. (n.d.). Benchchem.

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